(4-Methylphenyl)(phenyl)methanamine hydrochloride

• CAS: 5267-49-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a primary amine of interest in medicinal chemistry and organic synthesis. This guide provides a comprehensive overview of the principal synthetic pathways for its preparation, designed for researchers and professionals in drug development. The document details three core synthetic strategies: reductive amination of 4-methylbenzophenone, the Leuckart reaction, and a Grignard-based synthesis. Each section offers a theoretical underpinning, detailed experimental protocols, and a discussion of the respective advantages and limitations. This guide emphasizes the rationale behind experimental choices and provides a framework for the synthesis and characterization of this and structurally related diarylmethylamines.

Introduction

(4-Methylphenyl)(phenyl)methanamine, also known as 4-methylbenzhydrylamine, is a diarylmethylamine that serves as a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its structural motif is found in a variety of biologically active compounds. This guide focuses on the practical synthesis of its hydrochloride salt, a common form for handling and formulation due to its increased stability and solubility.

The hydrochloride salt has the following chemical structure and properties:

Property	Value
IUPAC Name	(4-methylphenyl)-phenylmethanamine;hydrochloride[1]
CAS Number	5267-49-2[1]
Molecular Formula	C₁₄H₁₆ClN[1]
Molecular Weight	233.73 g/mol [1]
Appearance	White to off-white solid

This technical guide will explore three distinct and scientifically robust pathways for the synthesis of (4-Methylphenyl)(phenyl)methanamine hydrochloride, providing detailed methodologies and critical insights for successful laboratory execution.

Synthetic Pathways

The synthesis of (4-Methylphenyl)(phenyl)methanamine can be approached through several established organic transformations. The choice of pathway often depends on the availability of starting materials, desired scale, and laboratory equipment. We will delve into three primary methods:

• Reductive Amination: A versatile and widely used method for the formation of amines from carbonyl compounds.

• The Leuckart Reaction: A classic method for the reductive amination of aldehydes and ketones using formic acid derivatives.

• Grignard Synthesis: A powerful carbon-carbon bond-forming reaction that can be adapted for amine synthesis.

Figure 1: Overview of the primary synthetic pathways to (4-Methylphenyl)(phenyl)methanamine.

Pathway 1: Reductive Amination

Reductive amination is a highly efficient method for the synthesis of amines from ketones or aldehydes. The reaction proceeds in one or two steps, involving the formation of an imine or iminium ion intermediate, which is then reduced to the corresponding amine.[2]

Theoretical Background

The reaction begins with the nucleophilic attack of ammonia (or an ammonium salt) on the carbonyl carbon of 4-methylbenzophenone to form a hemiaminal intermediate. This intermediate then dehydrates to form an imine. In the presence of a reducing agent, the imine is readily reduced to the final primary amine.

A variety of reducing agents can be employed, with sodium borohydride (NaBH₄) being a common and cost-effective choice.[3] For enhanced selectivity, sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) can be used, as they are less reactive towards the starting ketone and primarily reduce the iminium ion. Catalytic hydrogenation over a metal catalyst (e.g., Pd/C, Raney Nickel) is another effective method.

Figure 2: Reaction scheme for the reductive amination of 4-methylbenzophenone.

Experimental Protocol

This protocol details a one-pot reductive amination of 4-methylbenzophenone using ammonium acetate as the ammonia source and sodium borohydride as the reducing agent.

Materials:

• 4-Methylbenzophenone

• Ammonium acetate

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether

• Hydrochloric acid (concentrated)

• Sodium hydroxide (pellets)

• Anhydrous magnesium sulfate

Procedure:

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-methylbenzophenone (1.0 eq) and a large excess of ammonium acetate (e.g., 10 eq) in anhydrous methanol.

• Reflux the mixture for 2-4 hours to facilitate the formation of the imine. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5-2.0 eq) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude free-base amine.

• Salt Formation: Dissolve the crude amine in a minimal amount of diethyl ether and cool in an ice bath. Add concentrated hydrochloric acid dropwise with stirring until precipitation is complete.

• Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum oven to yield (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Discussion

Advantages:

• Versatility: This method is applicable to a wide range of ketones and amines.

• One-Pot Procedure: The reaction can often be carried out in a single pot, simplifying the experimental setup.

• Readily Available Reagents: The reagents used are common and relatively inexpensive.

Limitations:

• Over-alkylation: With primary amines as the nitrogen source, there is a risk of forming secondary and tertiary amines. Using a large excess of ammonia or an ammonium salt minimizes this side reaction.

• Reduction of Carbonyl: Stronger reducing agents can directly reduce the starting ketone to the corresponding alcohol. The choice of a milder reducing agent or careful control of reaction conditions is crucial.

Pathway 2: The Leuckart Reaction

The Leuckart reaction is a classic method for the reductive amination of aldehydes and ketones, utilizing formic acid or its derivatives as both the reducing agent and the nitrogen source.[4]

Theoretical Background

When a ketone such as 4-methylbenzophenone is heated with formamide or ammonium formate, it is converted to the corresponding N-formyl derivative.[4] This intermediate is then hydrolyzed under acidic or basic conditions to yield the primary amine. The reaction proceeds through the formation of an iminium ion, which is then reduced by a hydride transfer from formate.[4]

Figure 3: Simplified scheme of the Leuckart reaction.

Experimental Protocol

Materials:

• 4-Methylbenzophenone

• Ammonium formate or Formamide

• Formic acid (optional, as a catalyst)

• Hydrochloric acid (concentrated)

• Sodium hydroxide (pellets)

• Toluene

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-methylbenzophenone (1.0 eq) and a large excess of ammonium formate (e.g., 5-10 eq) or formamide.

• Heating: Heat the mixture to a high temperature (typically 160-185 °C) for several hours.[5] The reaction progress can be monitored by TLC.

• Hydrolysis: After cooling, add concentrated hydrochloric acid to the reaction mixture and reflux for several hours to hydrolyze the intermediate N-formyl compound.

• Work-up: Cool the mixture and make it alkaline by the careful addition of a concentrated sodium hydroxide solution.

• Extract the product with toluene (3 x 50 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the crude free-base amine.

• Salt Formation: Follow the same procedure as in the reductive amination protocol to form the hydrochloride salt.

Discussion

Advantages:

• Simple Reagents: The reaction uses simple and inexpensive reagents.

• One-Pot Synthesis: It is a one-pot reaction, although it involves a separate hydrolysis step.

Limitations:

• Harsh Conditions: The reaction requires high temperatures and long reaction times, which can lead to side products and decomposition.[5]

• Yields: Yields can be variable and are often lower than those obtained through modern reductive amination methods.

• By-products: The high temperatures can lead to the formation of various by-products, complicating purification.

Pathway 3: Grignard Synthesis

The Grignard reaction provides a powerful tool for the formation of carbon-carbon bonds. This pathway can be adapted to synthesize the target amine by reacting a suitable Grignard reagent with a nitrile.

Theoretical Background

This synthesis involves two main steps. First, p-tolylmagnesium bromide is prepared by reacting 4-bromotoluene with magnesium metal in an anhydrous ether solvent. In the second step, this Grignard reagent is reacted with benzonitrile. The nucleophilic tolyl group adds to the electrophilic carbon of the nitrile, forming an imine intermediate after work-up. This imine can then be reduced to the desired primary amine.

Figure 4: Grignard synthesis pathway for (4-Methylphenyl)(phenyl)methanamine.

Experimental Protocol

Materials:

• 4-Bromotoluene

• Magnesium turnings (activated)

• Anhydrous diethyl ether or THF

• Benzonitrile

• Sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid (aqueous and concentrated)

• Ammonium chloride (saturated aqueous solution)

• Anhydrous magnesium sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, place activated magnesium turnings (1.1 eq). Add a small crystal of iodine to initiate the reaction.

• Add a solution of 4-bromotoluene (1.0 eq) in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition.

• After the addition is complete, reflux the mixture for 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Nitrile: Cool the Grignard solution to 0 °C. Add a solution of benzonitrile (1.0 eq) in anhydrous diethyl ether dropwise.

• After the addition, allow the mixture to warm to room temperature and stir for 2-4 hours.

• Work-up and Reduction: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether. The intermediate imine can be isolated at this stage, or the reaction can proceed directly to the reduction.

• For the one-pot reduction, after the initial aqueous work-up and separation of the organic layer, the ether solution containing the imine is cooled to 0 °C. Methanol is added, followed by the portion-wise addition of sodium borohydride.

• Follow the work-up and salt formation procedures described in the reductive amination protocol.

Discussion

Advantages:

• Strong C-C Bond Formation: This method is excellent for constructing the diarylmethyl scaffold.

• Convergent Synthesis: It allows for the convergent synthesis from two readily available aromatic precursors.

Limitations:

• Moisture Sensitivity: Grignard reagents are extremely sensitive to moisture and protic solvents, requiring strictly anhydrous conditions.[6]

• Side Reactions: The formation of biphenyl from the coupling of the Grignard reagent with unreacted aryl halide can be a side reaction.

• Multi-step Process: This pathway involves more distinct steps compared to a one-pot reductive amination.

Purification and Characterization

The final product, (4-Methylphenyl)(phenyl)methanamine hydrochloride, is typically a solid that can be purified by recrystallization.

Purification by Recrystallization

A suitable solvent system for recrystallization is a mixture of isopropanol and diethyl ether or ethanol and water. The crude hydrochloride salt is dissolved in a minimal amount of the hot solvent, and then the solution is allowed to cool slowly to induce crystallization. The purified crystals are collected by vacuum filtration and washed with a small amount of the cold solvent.

Characterization

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• Melting Point: The purified hydrochloride salt should have a sharp melting point.

• NMR Spectroscopy:

  • ¹H NMR: The spectrum is expected to show signals corresponding to the aromatic protons, the benzylic proton (a singlet), the methyl protons (a singlet), and the amine protons (a broad singlet).

  • ¹³C NMR: The spectrum should display the expected number of signals for the aromatic carbons, the benzylic carbon, and the methyl carbon.

• FTIR Spectroscopy: The IR spectrum should show characteristic absorption bands for N-H stretching of the ammonium salt, C-H stretching of the aromatic and methyl groups, and C=C stretching of the aromatic rings.

• Mass Spectrometry: The mass spectrum of the free base should show a molecular ion peak corresponding to its molecular weight.

Conclusion

This guide has detailed three robust synthetic pathways for the preparation of (4-Methylphenyl)(phenyl)methanamine hydrochloride. Reductive amination offers a versatile and often high-yielding one-pot approach. The Leuckart reaction, while historically significant, is often limited by its harsh reaction conditions. The Grignard synthesis provides a powerful method for constructing the core diarylmethane framework but requires stringent anhydrous conditions. The selection of the most appropriate method will depend on the specific requirements of the researcher, including scale, available resources, and desired purity. The provided protocols and discussions serve as a comprehensive resource for the successful synthesis and characterization of this valuable chemical intermediate.

References

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An In-Depth Technical Guide to (4-Methylphenyl)(phenyl)methanamine Hydrochloride: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a primary amine salt belonging to the diarylmethylamine class of compounds. This structural motif is of significant interest in medicinal chemistry and drug discovery due to its prevalence in a wide range of biologically active molecules. The presence of two aromatic rings connected to a single carbon bearing an amino group provides a rigid scaffold that can be strategically functionalized to interact with various biological targets. This guide provides a comprehensive overview of the chemical properties, synthesis, spectroscopic characterization, applications, and safety considerations of (4-Methylphenyl)(phenyl)methanamine hydrochloride, serving as a vital resource for professionals in the field.

Chemical Identity and Physicochemical Properties

Proper identification and understanding of the physicochemical properties of a compound are fundamental for its application in research and development.

IUPAC Name and Chemical Structure

The nomenclature and structural representation of (4-Methylphenyl)(phenyl)methanamine hydrochloride are crucial for unambiguous identification.

• IUPAC Name: (4-methylphenyl)-phenylmethanamine;hydrochloride[1]

• Synonyms: Phenyl(p-tolyl)methanamine hydrochloride, 4-methylbenzhydrylamine hydrochloride[1]

• CAS Number: 5267-49-2[1]

• Molecular Formula: C₁₄H₁₆ClN[1]

• Molecular Weight: 233.73 g/mol [1]

The structure consists of a central methane carbon atom bonded to a phenyl group, a 4-methylphenyl (p-tolyl) group, and an amino group, which is protonated to form the hydrochloride salt.

Figure 1. 2D Chemical Structure of (4-Methylphenyl)(phenyl)methanamine hydrochloride. Source: PubChem[1]

Physicochemical Data

A summary of the key physicochemical properties is presented in Table 1. These parameters are essential for designing experimental conditions, such as selecting appropriate solvents and anticipating the compound's behavior in various matrices.

Property	Value	Source
Molecular Weight	233.73 g/mol	PubChem[1]
XLogP3	3.5	PubChem (Computed)
Hydrogen Bond Donor Count	2	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	1	PubChem (Computed)[1]
Rotatable Bond Count	2	PubChem (Computed)[1]

Table 1: Key Physicochemical Properties of (4-Methylphenyl)(phenyl)methanamine Hydrochloride.

Synthesis of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

The most common and efficient method for the synthesis of diarylmethylamines is the reductive amination of the corresponding diaryl ketone. This two-step, one-pot reaction involves the formation of an imine intermediate followed by its reduction to the amine.

Synthetic Pathway Overview

The synthesis commences with the commercially available precursor, (4-methylphenyl)(phenyl)methanone (also known as 4-methylbenzophenone). This ketone undergoes a condensation reaction with an ammonia source to form a transient imine, which is then reduced in situ to yield the free base, (4-Methylphenyl)(phenyl)methanamine. The final step involves the treatment of the free base with hydrochloric acid to afford the stable hydrochloride salt.

Synthesis of (4-Methylphenyl)(phenyl)methanamine Hydrochloride.

Detailed Experimental Protocol

This protocol provides a representative procedure for the synthesis of (4-Methylphenyl)(phenyl)methanamine hydrochloride via reductive amination.

Materials:

• (4-methylphenyl)(phenyl)methanone

• Ammonium acetate (NH₄OAc)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl) in diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Imine Formation and Reduction:

  • To a solution of (4-methylphenyl)(phenyl)methanone (1.0 eq.) in methanol, add ammonium acetate (10.0 eq.).

  • Stir the mixture at room temperature for 30 minutes.

  • Carefully add sodium cyanoborohydride (1.5 eq.) portion-wise to the reaction mixture. Caution: NaBH₃CN is toxic and should be handled in a well-ventilated fume hood.

  • Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Extraction:

  • Once the reaction is complete, quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove most of the methanol.

  • Add dichloromethane (DCM) to the residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude (4-Methylphenyl)(phenyl)methanamine free base.

• Purification and Salt Formation:

  • Purify the crude free base by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

  • Dissolve the purified free base in a minimal amount of anhydrous DCM or diethyl ether.

  • Slowly add a 1 M solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

  • Collect the resulting white precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Spectroscopic Characterization

Thorough spectroscopic analysis is essential for the structural confirmation and purity assessment of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the phenyl and tolyl groups, a singlet for the methyl protons, a singlet for the methine proton, and a broad singlet for the amine protons (which may exchange with D₂O). The aromatic region will likely display complex splitting patterns due to the coupling between adjacent protons.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the aromatic carbons, the methyl carbon, and the methine carbon. The number of unique carbon signals will confirm the asymmetry of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of a primary amine hydrochloride exhibits characteristic absorption bands. Key expected peaks include:

• N-H stretching: A broad band in the region of 3200-2800 cm⁻¹ is characteristic of the stretching vibrations of the -NH₃⁺ group.

• N-H bending: An absorption band around 1650-1580 cm⁻¹ corresponds to the scissoring vibration of the primary amine group.[2]

• C-N stretching: Aromatic amines typically show a C-N stretching band in the region of 1335-1250 cm⁻¹.[2]

• Aromatic C-H stretching: Peaks above 3000 cm⁻¹.

• Aromatic C=C stretching: Peaks in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of the free base, (4-Methylphenyl)(phenyl)methanamine, would likely show the molecular ion peak (M⁺). A prominent fragmentation pathway for diarylmethylamines is the cleavage of the C-C bond alpha to the nitrogen atom, leading to the formation of a stable tropylium-like cation. The fragmentation pattern can provide valuable information for structural elucidation.[3]

Applications in Drug Discovery and Organic Synthesis

The diarylmethylamine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.

Role as a Key Building Block

(4-Methylphenyl)(phenyl)methanamine hydrochloride serves as a valuable building block for the synthesis of more complex molecules. The primary amine functionality provides a reactive handle for various chemical transformations, including:

• Acylation and Sulfonylation: Reaction with acyl or sulfonyl chlorides to form amides and sulfonamides.

• Reductive Amination: Further reaction with aldehydes or ketones to generate secondary or tertiary amines.

• N-Arylation and N-Alkylation: Formation of C-N bonds through coupling reactions.

These transformations allow for the incorporation of the (4-methylphenyl)(phenyl)methyl moiety into larger molecular frameworks, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Synthetic utility of (4-Methylphenyl)(phenyl)methanamine Hydrochloride.

Relevance in Medicinal Chemistry

Diarylmethylamines are known to interact with a variety of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes. Their derivatives have been investigated for a wide range of therapeutic indications, such as antihistaminic, anticholinergic, and central nervous system (CNS) activities. The specific substitution pattern on the aromatic rings of (4-Methylphenyl)(phenyl)methanamine provides a unique combination of steric and electronic properties that can be exploited in the design of novel therapeutic agents.

Safety, Handling, and Storage

Adherence to proper safety protocols is paramount when working with any chemical substance.

Hazard Identification

• Skin and Eye Irritation: May cause skin and serious eye irritation.[4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[4][5]

• Harmful if Swallowed: May be harmful if ingested.

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Dust Formation: Take measures to prevent the generation of dust.

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a valuable chemical entity with significant potential in organic synthesis and medicinal chemistry. Its synthesis via reductive amination of the corresponding ketone is a robust and scalable method. A thorough understanding of its chemical properties, spectroscopic characteristics, and safe handling procedures, as outlined in this guide, is essential for its effective utilization in research and drug development endeavors. The diarylmethylamine scaffold continues to be a fertile ground for the discovery of new therapeutic agents, and (4-Methylphenyl)(phenyl)methanamine hydrochloride represents a key building block in this ongoing quest.

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(4-Methylphenyl)(phenyl)methanamine hydrochloride CAS number 5267-49-2.

An In-Depth Technical Guide to (4-Methylphenyl)(phenyl)methanamine hydrochloride (CAS 5267-49-2)

Abstract

This technical guide provides a comprehensive overview of (4-Methylphenyl)(phenyl)methanamine hydrochloride (CAS 5267-49-2), a key diarylmethylamine intermediate. Intended for researchers, medicinal chemists, and process development scientists, this document details the compound's physicochemical properties, outlines a robust and logical synthesis pathway via reductive amination, and describes a suite of analytical methods for structural confirmation and purity assessment. The narrative emphasizes the mechanistic rationale behind procedural choices, offering field-proven insights to ensure reproducibility and high-quality outcomes. The significance of this molecular scaffold in the context of drug discovery and materials science is also discussed, providing a framework for its application in advanced research endeavors.

Core Compound Identification and Significance

(4-Methylphenyl)(phenyl)methanamine hydrochloride belongs to the class of diarylmethylamines (also known as benzhydrylamines), a structural motif of considerable interest in pharmaceutical sciences. The presence of two distinct aromatic rings connected to a stereogenic aminomethine center makes it a valuable chiral building block for the synthesis of complex, biologically active molecules.[1] Approximately 40-45% of small-molecule drugs incorporate a chiral amine fragment, underscoring the importance of well-characterized intermediates like this one.[1] This guide serves to consolidate the essential technical data for this compound, facilitating its effective use in a research and development setting.

Identifier	Value
Chemical Name	(4-Methylphenyl)(phenyl)methanamine hydrochloride[2]
CAS Number	5267-49-2[2][3]
Synonyms	Phenyl(p-tolyl)methanamine hydrochloride, 4-Methylbenzhydrylamine hydrochloride[2]
Molecular Formula	C₁₄H₁₆ClN[2]
Molecular Weight	233.73 g/mol [2]
IUPAC Name	(4-methylphenyl)-phenylmethanamine;hydrochloride[2]
InChI Key	NHTZSJKMWBONMD-UHFFFAOYSA-N[2]
SMILES	CC1=CC=C(C=C1)C(C2=CC=CC=C2)N.Cl[2]

Physicochemical and Handling Properties

Understanding the fundamental properties of a compound is critical for its proper handling, storage, and application in experimental work. The hydrochloride salt form confers improved stability and aqueous solubility compared to the free base.

Property	Value / Description
Physical Form	Solid
Purity (Typical)	95-98%[3]
Storage Conditions	4°C, sealed storage, away from moisture, inert atmosphere[4]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation)[4]
Precautionary Statements	P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313[4]

Synthesis Pathway: Reductive Amination

The most efficient and widely adopted strategy for synthesizing secondary amines of this class is reductive amination.[5][6] This method is favored for its high yields and operational simplicity, proceeding through a two-stage, one-pot process involving imine formation followed by in-situ reduction.

Mechanistic Rationale and Strategy

The core transformation involves the formation of a carbon-nitrogen bond between an aldehyde and a primary amine. The initial step is the condensation to form a Schiff base (imine), which is then selectively reduced to the target secondary amine.[7] This approach prevents the over-alkylation often problematic in direct alkylation methods.

The retrosynthetic logic for (4-Methylphenyl)(phenyl)methanamine points to two viable precursor pairs:

• Benzaldehyde and p-toluidine (4-methylaniline)

• p-Tolualdehyde (4-methylbenzaldehyde) and aniline

Both routes converge on an imine intermediate which is subsequently reduced. The choice between these routes typically depends on the commercial availability and cost of the starting materials. For this guide, we will detail the protocol using benzaldehyde and p-toluidine.

Caption: General workflow for the synthesis via reductive amination.

Detailed Experimental Protocol

This protocol is a representative procedure designed for laboratory scale. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials:

• Benzaldehyde (1.0 equiv)

• p-Toluidine (4-methylaniline) (1.0 equiv)

• Methanol (MeOH), anhydrous

• Sodium borohydride (NaBH₄) (1.5 equiv)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid solution (e.g., 2M in diethyl ether)

Step 1: Imine Formation

• To a round-bottom flask equipped with a magnetic stirrer, add p-toluidine (1.0 equiv) and anhydrous methanol. Stir until the solid is fully dissolved.

• Add benzaldehyde (1.0 equiv) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the aldehyde. The formation of the imine intermediate is typically rapid.[8]

Causality Insight: Methanol is an excellent solvent for both reactants and the intermediate imine. The reaction is an equilibrium; while some protocols add a dehydrating agent, driving the reaction forward by proceeding immediately to the reduction step is often sufficient.[7]

Step 2: Imine Reduction

• Cool the reaction mixture containing the freshly formed imine to 0 °C using an ice bath.

• Slowly and portion-wise, add sodium borohydride (NaBH₄, 1.5 equiv) to the stirred solution. Caution: Hydrogen gas is evolved.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 3-5 hours or until TLC analysis indicates complete reduction of the imine.

Causality Insight: The reduction is performed at 0 °C to control the exothermic reaction and minimize potential side reactions, such as the reduction of any unreacted benzaldehyde.[9] NaBH₄ is a mild and selective reducing agent, ideal for reducing the C=N double bond of the imine without affecting the aromatic rings.[7]

Step 3: Work-up and Isolation of the Free Base

• Quench the reaction by slowly adding water to decompose any excess NaBH₄.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Partition the remaining aqueous residue between dichloromethane (DCM) and water. Extract the aqueous layer twice more with DCM.

• Combine the organic extracts and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude (4-Methylphenyl)(phenyl)methanamine free base, typically as an oil or low-melting solid.

Step 4: Hydrochloride Salt Formation and Purification

• Dissolve the crude free base in a minimal amount of a suitable solvent, such as diethyl ether or isopropanol.

• Slowly add a solution of hydrochloric acid (1.1 equiv, e.g., 2M in diethyl ether) with vigorous stirring.

• The hydrochloride salt will precipitate as a white solid. Stir the resulting slurry for 30 minutes at 0 °C to maximize precipitation.

• Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

• For higher purity, the product can be recrystallized from a suitable solvent system (e.g., ethanol/ether).

Self-Validation: The formation of a crystalline salt from a crude oil is a powerful purification step. The melting point of the purified salt should be sharp and can be compared against reference values as a preliminary check of purity.

Analytical Characterization and Quality Control

A multi-technique approach is essential to unambiguously confirm the structure and assess the purity of the final compound.

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A Technical Guide to the Solubility and Stability Profile of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

Executive Summary

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a primary amine hydrochloride salt with potential applications as a key intermediate in organic synthesis and as a structural motif in pharmaceutical research. A comprehensive understanding of its physicochemical properties, particularly solubility and stability, is paramount for its effective utilization in drug discovery, formulation development, and manufacturing. This guide provides a robust framework for characterizing these critical attributes. We will delve into the theoretical underpinnings and provide detailed, field-proven experimental protocols for determining the aqueous and solvent solubility, as well as for conducting comprehensive forced degradation studies to elucidate its intrinsic stability. The methodologies described herein are designed to generate reliable data, establish stability-indicating analytical methods, and support regulatory submissions by adhering to established scientific principles and guidelines.

Physicochemical Characterization

A foundational understanding of a compound's physical and chemical properties is essential before embarking on detailed solubility and stability studies. These properties, derived from its molecular structure, govern its behavior in various environments. (4-Methylphenyl)(phenyl)methanamine hydrochloride (C₁₄H₁₆ClN) is the hydrochloride salt of a secondary amine, featuring a chiral center at the benzylic carbon.[1]

Table 1: Key Physicochemical Identifiers and Computed Properties

Property	Value	Source
IUPAC Name	(4-methylphenyl)-phenylmethanamine;hydrochloride	PubChem[1]
Molecular Formula	C₁₄H₁₆ClN	PubChem[1]
Molecular Weight	233.73 g/mol	PubChem[1]
CAS Number	5267-49-2	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	1	PubChem (Computed)[1]
Rotatable Bond Count	2	PubChem (Computed)[1]

| Topological Polar Surface Area | 26 Ų | PubChem (Computed)[1] |

The presence of a protonated amine group suggests that the compound's solubility will be highly dependent on the pH of the medium. The aromatic rings contribute to its lipophilicity, while the hydrochloride salt form is intended to enhance its aqueous solubility.

Solubility Profile: A Methodological Approach

Quantitative solubility data is a cornerstone of drug development, influencing everything from the choice of formulation to bioavailability. While specific solubility data for this compound is not widely published, this section outlines a definitive protocol for its determination using the gold-standard shake-flask method.

Rationale for Experimental Design

The choice of the shake-flask method is deliberate; it is the most reliable technique for determining thermodynamic solubility. The goal is to allow the solid compound to reach equilibrium with the solvent, ensuring the measured concentration represents the true saturation point under the specified conditions. The subsequent analysis by a validated High-Performance Liquid Chromatography (HPLC) method ensures accurate quantification, free from interference by potential impurities.

Experimental Protocol: Equilibrium Solubility Determination

• Preparation of Solvent Media: Prepare a range of aqueous and organic solvents relevant to pharmaceutical processing. For aqueous solutions, prepare buffers at various pH levels (e.g., pH 2.0, 4.5, 6.8, and 7.4) to understand the pH-solubility profile.

• Sample Addition: Add an excess amount of (4-Methylphenyl)(phenyl)methanamine hydrochloride to a known volume of each solvent in a sealed, clear glass vial. The excess solid should be clearly visible to ensure saturation.

• Equilibration: Place the vials in a constant temperature shaker bath (e.g., 25°C and 37°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium. A preliminary kinetic study can determine the minimum time required.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

• Sample Extraction and Filtration: Carefully withdraw an aliquot of the supernatant. Immediately filter it through a 0.22 µm syringe filter (chemically compatible, e.g., PVDF or PTFE) to remove all undissolved particles. This step is critical to prevent artificially high results.

• Dilution and Quantification: Dilute the filtered supernatant with a suitable mobile phase to a concentration within the calibrated range of the analytical method. Analyze the diluted sample using a validated HPLC-UV method.

• Calculation: Calculate the solubility in mg/mL or µg/mL based on the measured concentration and the dilution factor.

Fig 1: Experimental workflow for solubility determination.

Anticipated Results and Data Presentation

The experimental data should be compiled into a clear, concise table to facilitate analysis and comparison.

Table 2: Template for Solubility Data of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

Solvent System	pH (Aqueous)	Temperature (°C)	Solubility (mg/mL)
0.1 N HCl	~1.0	25	Experimental Value
Acetate Buffer	4.5	25	Experimental Value
Phosphate Buffer	6.8	25	Experimental Value
Methanol	N/A	25	Experimental Value
Ethanol	N/A	25	Experimental Value
Acetonitrile	N/A	25	Experimental Value

| Dichloromethane | N/A | 25 | Experimental Value |

Stability Profile and Forced Degradation

Forced degradation, or stress testing, is a critical component of drug development that establishes the intrinsic stability of a molecule and helps develop stability-indicating analytical methods.[2][3] The objective is to induce degradation under more severe conditions than those used for accelerated stability testing to identify likely degradation products and pathways.[2]

Guiding Principles (ICH Q1A/Q1B)

The stress conditions described below are based on International Council for Harmonisation (ICH) guidelines. The goal is to achieve 5-20% degradation of the drug substance. This level of degradation is sufficient to demonstrate the separation and detection of degradation products by the analytical method without being so excessive that it leads to secondary or tertiary degradation products that would not be seen under normal storage conditions.

Fig 2: Overview of the forced degradation workflow.

Protocols for Stress Testing

A single batch of the drug substance is typically used for forced degradation studies.[2] A stock solution should be prepared in a suitable solvent, such as acetonitrile or methanol, to facilitate dosing into the stress media.[4]

4.2.1 Hydrolytic Stability

• Acid Hydrolysis: Mix the drug substance solution with 0.1 N HCl. Heat at 60-80°C for a defined period (e.g., 2, 6, 12, 24 hours). After each time point, cool the sample, neutralize it, and dilute for HPLC analysis.

• Base Hydrolysis: Mix the drug substance solution with 0.1 N NaOH. Maintain at room temperature or slightly elevated temperature (e.g., 40°C), monitoring at shorter time intervals due to potentially faster reaction rates. Neutralize and dilute before analysis.

• Neutral Hydrolysis: Reflux the drug substance solution in purified water at 60-80°C for a defined period. Cool and dilute for analysis.

4.2.2 Oxidative Stability

• Protocol: Treat the drug substance solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂) at room temperature.[5] Protect the samples from light to prevent confounding photodegradation. Analyze at appropriate time points.

• Causality: This test is designed to evaluate the molecule's susceptibility to oxidation. The aromatic rings and the benzylic C-H bond are potential sites of oxidative attack.

4.2.3 Photostability

• Protocol: Expose the solid drug substance and a solution of the drug to a light source conforming to ICH Q1B guidelines.[6] The total exposure should be not less than 1.2 million lux hours and 200 watt hours per square meter.[6]

• Self-Validation: A dark control sample, wrapped in aluminum foil, must be stored under the same temperature and humidity conditions to differentiate between thermal and photolytic degradation.[6]

4.2.4 Thermal Stability (Solid State)

• Protocol: Expose the solid drug substance to elevated temperatures (e.g., 60°C, 80°C, or higher if needed) in a calibrated oven for a set period (e.g., 1-2 weeks). Samples should be stored in loosely capped vials to allow for the escape of any volatile degradants.

• Rationale: This test assesses the intrinsic thermal stability of the solid form, which is critical for determining appropriate storage and shipping conditions.

Data Interpretation and Summary

The results from the forced degradation studies should be tabulated to provide a clear overview of the compound's stability profile.

Table 3: Template for Forced Degradation Summary

Stress Condition	Parameters	Duration	% Assay of Parent	% Degradation	No. of Degradants
Acid Hydrolysis	0.1 N HCl, 80°C	24 h	Experimental Value	Experimental Value	Experimental Value
Base Hydrolysis	0.1 N NaOH, 40°C	6 h	Experimental Value	Experimental Value	Experimental Value
Neutral Hydrolysis	Water, 80°C	24 h	Experimental Value	Experimental Value	Experimental Value
Oxidation	3% H₂O₂, RT	24 h	Experimental Value	Experimental Value	Experimental Value
Photolytic (Solid)	ICH Q1B	N/A	Experimental Value	Experimental Value	Experimental Value

| Thermal (Solid) | 80°C | 1 week | Experimental Value | Experimental Value | Experimental Value |

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the characterization of the solubility and stability of (4-Methylphenyl)(phenyl)methanamine hydrochloride. By following the detailed protocols for solubility determination and forced degradation, researchers and drug development professionals can generate the critical data needed to understand this molecule's behavior. This information is fundamental for developing robust formulations, establishing appropriate storage conditions and shelf-life, and creating validated, stability-indicating analytical methods essential for regulatory approval and ensuring product quality and safety.

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The Evolving Therapeutic Landscape of Substituted Aryl Benzylamines: A Technical Guide to Biological Activity

Introduction: The Structural Promise of Aryl Benzylamines

Substituted aryl benzylamines represent a versatile and highly promising class of compounds in medicinal chemistry. Characterized by a core structure containing two aromatic rings linked by a methylene-amino bridge, this scaffold offers a unique combination of rigidity and flexibility. The strategic placement of various substituents on either aryl ring allows for the fine-tuning of steric, electronic, and hydrophobic properties. This modularity enables the design of ligands that can precisely interact with a wide array of biological targets, leading to a diverse range of pharmacological activities. This guide provides an in-depth exploration of the key biological activities of substituted aryl benzylamines, focusing on their mechanisms of action and the robust experimental methodologies used for their evaluation.

Section 1: Anticancer Activity

The fight against cancer has been a major driver for the investigation of novel chemical entities, and substituted aryl benzylamines have emerged as significant candidates. Their anticancer effects are often multifaceted, targeting distinct pathways to inhibit tumor growth and induce cell death.

Mechanism of Action I: Inhibition of Steroidogenic Enzymes in Prostate Cancer

A prominent anticancer strategy for this class of compounds involves the targeted inhibition of 17β-hydroxysteroid dehydrogenase type 3 (17β-HSD3).[1][2] This enzyme is a critical component in the androgen biosynthesis pathway, specifically catalyzing the conversion of the weak androgen androstenedione into the potent androgen testosterone.[3][4] In hormone-dependent prostate cancer, testosterone binds to and activates the androgen receptor (AR), a transcription factor that drives the expression of genes responsible for cell proliferation and survival.[3][5]

By selectively inhibiting 17β-HSD3, specific substituted aryl benzylamines can significantly reduce intratumoral testosterone levels, thereby preventing AR activation and suppressing the growth of prostate cancer cells.[1][3] This makes 17β-HSD3 a key therapeutic target, and aryl benzylamines have proven to be potent, low-nanomolar inhibitors.[2]

Figure 1: Mechanism of 17β-HSD3 Inhibition in Prostate Cancer.

Mechanism of Action II: Induction of Apoptosis via Caspase Activation

Beyond hormone-dependent cancers, other aryl benzylamine derivatives exert their effects by directly inducing programmed cell death, or apoptosis. One well-documented mechanism is the activation of "executioner" caspases, particularly caspase-3 and caspase-7.[6][7] These cysteine proteases are central regulators of apoptosis.[8] Once activated, they cleave a multitude of cellular proteins, leading to the characteristic morphological changes of apoptosis, such as DNA fragmentation, cell shrinkage, and the formation of apoptotic bodies, ultimately resulting in cell death.[9]

Certain bis-8-hydroxyquinoline substituted benzylamines have been shown to be exceptionally potent in this regard, activating caspase-3/7 without affecting upstream caspases 8 and 9, suggesting a specific and targeted mechanism of action.[6][7]

Figure 2: Induction of Apoptosis via Caspase-3/7 Activation.

Experimental Protocols for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method to assess the cytotoxic or anti-proliferative effects of a compound.[10] It relies on the principle that mitochondrial dehydrogenases in living, metabolically active cells can reduce the yellow MTT tetrazolium salt into purple formazan crystals.[11] The quantity of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the substituted aryl benzylamine compounds in the appropriate cell culture medium. Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 2-4 hours.[12][13] The appearance of purple precipitate is indicative of formazan crystal formation.[11]

• Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[10][12]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10] Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration) value.

This luminescent assay provides a specific and sensitive measure of caspase-3 and -7 activity, key indicators of apoptosis.[2] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD tetrapeptide sequence) which, when cleaved by active caspase-3/7, releases aminoluciferin, the substrate for luciferase, generating a light signal proportional to caspase activity.[14][15]

Protocol:

• Cell Treatment: Seed and treat cells with the aryl benzylamine compounds in a white-walled 96-well plate as described for the MTT assay.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Buffer and lyophilized Substrate to room temperature. Reconstitute the substrate with the buffer to create the Caspase-Glo® 3/7 Reagent.

• Assay Execution (Add-Mix-Measure):

  • Add: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture medium.[2][14]

  • Mix: Mix the contents by placing the plate on an orbital shaker at 300-500 rpm for 30 seconds.

  • Measure: Incubate the plate at room temperature for 1-3 hours, protected from light. Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is directly proportional to the amount of active caspase-3/7. Results are often expressed as fold-change over the vehicle control.

Section 2: Antimicrobial Activity

The rise of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. Substituted aryl benzylamines have demonstrated significant potential, exhibiting both antibacterial and antifungal properties.

Mechanism of Action: Bacterial Membrane Disruption

A primary mechanism by which many antimicrobial aryl benzylamines act is through the disruption of the bacterial cell membrane integrity.[4] Bacterial membranes are typically rich in negatively charged phospholipids, making them an attractive target for cationic or amphipathic molecules.[16] The compounds are thought to interact with and insert into the lipid bilayer, leading to increased permeability, leakage of essential intracellular contents (ions, ATP, nucleic acids), dissipation of membrane potential, and ultimately, cell death.[1][16][17] This physical disruption mechanism is less prone to the development of resistance compared to agents that target specific enzymes.[7]

Figure 3: Antimicrobial Mechanism via Bacterial Membrane Disruption.

Structure-Activity Relationship (SAR) Insights

For antimicrobial benzylamines, hydrophobicity, as measured by the partition coefficient (log P), is a critical determinant of activity.[8] A linear correlation often exists between log P and the minimum inhibitory concentration (MIC), where increased hydrophobicity leads to enhanced activity, likely by facilitating membrane insertion.[8] However, an optimal level of hydrophobicity is required, as excessive lipophilicity can lead to poor aqueous solubility or non-specific toxicity. Additionally, the specific substitution patterns on the aryl rings can greatly influence potency; for instance, combining coumarin backbones with benzylamine groups has yielded derivatives with excellent antibacterial activity.[4]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[18] The broth microdilution method is a standardized and widely used technique for determining MIC values.[19]

Protocol:

• Compound Preparation: Dissolve the aryl benzylamine compounds in a suitable solvent (e.g., DMSO) and prepare a stock solution. Create a series of two-fold serial dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (MHB).[20] The final volume in each well should be 50 or 100 µL.

• Inoculum Preparation: Culture the bacterial strain overnight on an appropriate agar plate. Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[18] Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.[19]

• Inoculation: Add an equal volume (50 or 100 µL) of the standardized bacterial inoculum to each well of the microtiter plate containing the compound dilutions.[18]

• Controls (Self-Validation):

  • Growth Control: A well containing only MHB and the bacterial inoculum (no compound).

  • Sterility Control: A well containing only MHB (no compound, no bacteria).

  • Positive Control: A well containing a known antibiotic.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours under aerobic conditions.[19]

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. The result can also be read using a plate reader by measuring the optical density at 600 nm (OD₆₀₀).[20]

Data Presentation: SAR Table

To effectively analyze structure-activity relationships, results should be tabulated clearly.

Compound ID	Aryl Ring Substituent (R1)	Benzyl Ring Substituent (R2)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. P. aeruginosa
1a	4-Cl	H	4	16
1b	4-F	H	8	32
1c	4-Cl	4-NO₂	2	8
1d	3,4-diCl	H	1	4

Table 1: Example of an SAR data summary for antimicrobial activity.

Section 3: Neuroprotective & CNS Activities

The aryl benzylamine scaffold is also prevalent in compounds targeting the central nervous system (CNS), demonstrating potential for treating neurodegenerative diseases and psychiatric disorders.

Mechanism of Action: Modulation of Neurotransmitter Systems

Certain benzylamine derivatives exhibit neuroprotective properties by modulating neurotransmitter levels. For example, O-benzyl derivatives of pralidoxime have shown anticonvulsant and neuroprotective effects in models of nerve agent intoxication by attenuating the excessive, toxic increase in acetylcholine.[21] Other derivatives, such as N-benzyl phenethylamines, are known to act as potent agonists at serotonin 5-HT₂ₐ/₂₋ receptors, highlighting their potential application in conditions where serotonergic signaling is dysregulated.[15]

Conclusion and Future Directions

Substituted aryl benzylamines are a pharmacologically rich class of molecules with demonstrated efficacy across multiple therapeutic areas, including oncology, infectious diseases, and neurology. Their synthetic tractability, often via straightforward methods like reductive amination, combined with their modular structure, makes them an ideal scaffold for drug discovery and optimization.[1] Future research will likely focus on enhancing the selectivity of these compounds for their respective targets to minimize off-target effects, exploring novel substitution patterns to overcome resistance mechanisms, and developing derivatives with improved pharmacokinetic profiles for in vivo applications. The continued investigation of this versatile chemical class holds significant promise for the development of next-generation therapeutics.

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• Fias, P., et al. (Date not available). Synthesis and antifungal activity of N-aryl-N-benzylamines and of their homoallyl analogues. ResearchGate. [Link]

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• Li, Z., et al. (2015). Development of 17β-hydroxysteroid dehydrogenase type 3 as a target in hormone-dependent prostate cancer therapy. PubMed. [Link]

• Zarate, N., et al. (2001). Quantitative structure-antimicrobial activity relationship in 5 beta-cholanyl-24-benzylamine derivatives. PubMed. [Link]

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• Lecointre, A., et al. (2010). Discovery of a new family of bis-8-hydroxyquinoline substituted benzylamines with pro-apoptotic activity in cancer cells: Synthesis, structure-activity relationship, and action mechanism studies. ResearchGate. [Link]

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• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. [Link]

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• Creative Diagnostics. (n.d.). Apoptosis Execution Pathway. Creative Diagnostics. [Link]

• Rebello, R. J., et al. (2018). Androgen Receptor Signaling in Prostate Cancer and Therapeutic Strategies. MDPI. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: In Vitro Characterization of (4-Methylphenyl)(phenyl)methanamine hydrochloride

Abstract

This document provides a comprehensive experimental framework for the in vitro characterization of (4-Methylphenyl)(phenyl)methanamine hydrochloride. Given its structural similarity to known psychoactive compounds, particularly monoamine reuptake inhibitors, the protocols detailed herein are designed to systematically evaluate its biological activity. We begin with essential preliminary steps, including solubility assessment and cytotoxicity profiling, to establish valid experimental parameters. The core of this guide presents detailed, step-by-step protocols for assessing the compound's inhibitory activity on the primary monoamine transporters: the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT). These functional assays are based on well-established radioligand uptake inhibition methods in stably transfected cell lines. By following these protocols, researchers can reliably determine the potency (IC₅₀) and selectivity of (4-Methylphenyl)(phenyl)methanamine hydrochloride, providing critical insights for drug development and neuroscience research.

Introduction and Compound Overview

(4-Methylphenyl)(phenyl)methanamine hydrochloride (CAS: 5267-49-2) is a synthetic molecule belonging to the benzhydrylamine class.[1] Its core structure, featuring two aromatic rings attached to a central methanamine group, is a common scaffold in compounds targeting the central nervous system. Specifically, this structure is analogous to potent monoamine reuptake inhibitors (MRIs), which are foundational in the treatment of various neuropsychiatric disorders.[2][3] MRIs function by blocking the activity of transporters responsible for clearing dopamine, norepinephrine, and serotonin from the synaptic cleft, thereby enhancing neurotransmission.

The primary objective of this application note is to provide a robust set of in vitro protocols to test the hypothesis that (4-Methylphenyl)(phenyl)methanamine hydrochloride acts as an inhibitor of the dopamine (DAT), norepinephrine (NET), and/or serotonin (SERT) transporters. The workflow is designed to first establish a non-toxic concentration range before proceeding to functional characterization, ensuring the integrity and validity of the final results.

Compound Details

Property	Value	Reference
IUPAC Name	(4-methylphenyl)-phenylmethanamine;hydrochloride
Molecular Formula	C₁₄H₁₆ClN	[1]
Molecular Weight	233.73 g/mol	[1]
CAS Number	5267-49-2	[1]

Experimental Workflow Overview

A systematic approach is crucial for accurately characterizing a novel compound. The following workflow ensures that each step builds upon validated data from the previous one.

Caption: Overall experimental workflow for in vitro characterization.

Preliminary Protocols: Compound Handling and Cytotoxicity

Before assessing functional activity, it is imperative to prepare the compound correctly and determine its inherent cytotoxicity. This ensures that observations in subsequent assays are due to specific pharmacological effects rather than general cell death.

Protocol: Stock Solution Preparation

Rationale: A properly prepared and stored stock solution is the foundation of reproducible results. The hydrochloride salt form of the compound suggests good aqueous solubility, but using a universal solvent like DMSO is standard practice for compound libraries.

• Solvent Selection: Use sterile, anhydrous Dimethyl Sulfoxide (DMSO). If solubility in aqueous buffer is confirmed, sterile Phosphate-Buffered Saline (PBS) can be used.

• Preparation:

  • Calculate the mass of (4-Methylphenyl)(phenyl)methanamine hydrochloride required to prepare a 10 mM stock solution.

  • Formula:Mass (mg) = 10 mM * 233.73 g/mol * Volume (L)

  • Under sterile conditions, dissolve the weighed compound in the calculated volume of DMSO.

  • Vortex thoroughly until the solution is clear and homogenous.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C, protected from light.

Protocol: Cytotoxicity Assessment (LDH Release Assay)

Rationale: Cytotoxicity assays are essential to identify the concentration range of a compound that can be safely used in cell-based functional assays without causing non-specific cell damage or death.[4][5] The Lactate Dehydrogenase (LDH) release assay is a common method that measures the release of this cytosolic enzyme into the culture medium upon plasma membrane damage.[4][6]

• Cell Plating:

  • Use a relevant cell line for initial screening, such as HEK293 or CHO cells (the same host cells as the transporter assays).

  • Seed cells in a 96-well, clear-bottom plate at a density that will result in 80-90% confluency after 24 hours.

  • Incubate at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of the 10 mM stock solution in complete cell culture medium. A typical concentration range for screening is 0.1 µM to 100 µM.

  • Include three control groups:

    • Vehicle Control: Cells treated with the highest concentration of DMSO used for the compound dilutions (e.g., 0.5%).

    • Untreated Control: Cells in medium only.

    • Maximum Lysis Control: Cells to be treated with a lysis buffer (provided in commercial LDH assay kits) 45 minutes before the endpoint.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for a duration relevant to the planned functional assays (e.g., 24 hours).

• LDH Measurement:

  • Following incubation, carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., CyQUANT™ LDH Cytotoxicity Assay, Thermo Fisher Scientific).

  • Add the reaction mixture to each well containing the supernatant and incubate for 30 minutes at room temperature, protected from light.

  • Add the stop solution.

• Data Analysis:

  • Measure the absorbance at 490 nm and 680 nm (background) using a microplate reader.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound Abs - Spontaneous Release Abs) / (Max Release Abs - Spontaneous Release Abs)] * 100

  • Plot % Cytotoxicity against compound concentration and determine the TC₅₀ (50% toxic concentration). For functional assays, use concentrations well below the TC₅₀ (e.g., < TC₁₀).

Core Protocol: Monoamine Transporter Uptake Inhibition

This section describes the primary functional assay to determine the inhibitory effect of (4-Methylphenyl)(phenyl)methanamine hydrochloride on DAT, NET, and SERT. The principle involves quantifying the compound's ability to compete with a radiolabeled substrate for uptake into cells expressing the target transporter.[7][8][9]

Caption: Principle of the competitive transporter uptake inhibition assay.

Materials and Reagents

• Cell Lines: HEK293 or CHO cells stably expressing human DAT (hDAT), hNET, or hSERT.

• Radiolabeled Substrates:

  • [³H]Dopamine for DAT assays.

  • [³H]Norepinephrine for NET assays.

  • [³H]Serotonin (5-HT) for SERT assays.[7][9]

• Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer or similar (e.g., 150 mM NaCl, 5 mM KCl, 10 mM glucose, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, pH 7.4).[10]

• Positive Control Inhibitors:

  • DAT: Vanoxerine (GBR12909) or Nomifensine.[10][11]

  • NET: Nisoxetine or Desipramine.[10]

  • SERT: Fluoxetine or Citalopram.[7][12]

• Lysis Buffer: 1% Sodium Dodecyl Sulfate (SDS) or Triton X-100.[9]

• Scintillation Cocktail: Ultima Gold™ or similar.

• Equipment: Liquid scintillation counter, multi-channel pipettes, 96-well cell culture plates.

Step-by-Step Protocol

This protocol should be performed in parallel for each transporter (DAT, NET, SERT) using the corresponding cell line and reagents.

• Cell Plating:

  • Seed the appropriate transporter-expressing cells into a 96-well plate (e.g., a solid white plate for scintillation counting) at a density to achieve ~95% confluency on the day of the assay.

  • Incubate for 24-48 hours at 37°C, 5% CO₂.

• Preparation of Solutions:

  • On the day of the assay, prepare serial dilutions of the test compound and the appropriate positive control inhibitor in assay buffer. The final concentration of DMSO should be kept constant across all wells (typically ≤ 0.5%).

  • Prepare the [³H]substrate solution in assay buffer at 2x the final desired concentration (e.g., final concentration of 50-65 nM).[11][12]

• Assay Procedure:

  • Aspirate the culture medium from the wells and wash the cell monolayer twice with 200 µL of pre-warmed assay buffer.

  • Add 50 µL of assay buffer containing the test compound, positive control, or vehicle to the appropriate wells.

  • Pre-incubation: Incubate the plate for 15-20 minutes at room temperature (or 37°C, depending on the specific protocol optimization).[10][11][12]

  • Initiate Uptake: Add 50 µL of the 2x [³H]substrate solution to all wells to initiate the uptake reaction.

  • Incubation: Incubate for a short period (e.g., 10-15 minutes) at room temperature.[11][12] This time should be within the linear range of uptake for the specific cell line.

• Termination and Lysis:

  • Terminate the uptake by rapidly aspirating the solution and washing the cells three times with 200 µL of ice-cold assay buffer.

  • Add 100 µL of lysis buffer to each well and incubate for 30 minutes with gentle shaking to ensure complete cell lysis.

• Measurement:

  • Transfer the lysate from each well into a scintillation vial.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis and Interpretation

• Define Controls:

  • Total Uptake: Average CPM from vehicle-treated wells.

  • Non-specific Uptake: Average CPM from wells treated with a high concentration of a known potent inhibitor (positive control), representing uptake not mediated by the specific transporter.

• Calculate Specific Uptake:

  • Specific Uptake = Total Uptake - Non-specific Uptake

• Calculate Percent Inhibition:

  • For each concentration of the test compound, calculate the percent inhibition: % Inhibition = [1 - (CPM in test well - Non-specific Uptake) / (Specific Uptake)] * 100

• Determine IC₅₀:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a non-linear regression model (sigmoidal dose-response with variable slope) using software like GraphPad Prism or R.

  • The IC₅₀ is the concentration of the compound that produces 50% inhibition of specific substrate uptake.

Parameter	Description
TC₅₀	The concentration of the compound that causes 50% cytotoxicity.
IC₅₀ (DAT)	The concentration of the compound that inhibits 50% of [³H]Dopamine uptake.
IC₅₀ (NET)	The concentration of the compound that inhibits 50% of [³H]Norepinephrine uptake.
IC₅₀ (SERT)	The concentration of the compound that inhibits 50% of [³H]Serotonin uptake.
Selectivity	The ratio of IC₅₀ values (e.g., IC₅₀ SERT / IC₅₀ DAT) to determine preference for one transporter.

By comparing the IC₅₀ values for DAT, NET, and SERT, a selectivity profile for (4-Methylphenyl)(phenyl)methanamine hydrochloride can be established. This profile is critical for predicting its potential therapeutic applications and off-target effects.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2734294, (4-Methylphenyl)(phenyl)methanamine hydrochloride. Available: [Link]

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• Simmons, S. J., et al. (2018). Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells. MethodsX, 5, 530-537. Available: [Link]

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• NIST (n.d.). Methanone, (4-methylphenyl)phenyl-. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available: [Link]

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Safe laboratory handling procedures for (4-Methylphenyl)(phenyl)methanamine hydrochloride.

An Application Note for the Safe Handling of (4-Methylphenyl)(phenyl)methanamine hydrochloride

Abstract

This document provides a comprehensive guide to the safe laboratory handling, storage, and disposal of (4-Methylphenyl)(phenyl)methanamine hydrochloride (CAS No. 5267-49-2). As a substituted benzhydrylamine derivative, this compound warrants careful handling due to its potential irritant properties, which are characteristic of amine hydrochlorides. The protocols herein are designed for researchers, chemists, and drug development professionals, emphasizing a risk-based approach grounded in the hierarchy of controls. By integrating field-proven insights with established safety standards, this guide aims to foster a culture of safety and ensure experimental integrity.

Compound Profile and Hazard Assessment

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a crystalline solid.[1][2] While specific toxicological data for this exact compound is limited, a thorough hazard assessment can be constructed by analyzing its chemical structure and data from closely related analogues, such as (4-Chlorophenyl)(phenyl)methanamine hydrochloride.[3]

The primary hazards are associated with its amine hydrochloride functionality and its physical form as a fine powder:

• Skin and Eye Irritation: Like many amine salts, it is predicted to be a skin and serious eye irritant.[3][4] Direct contact can cause redness, pain, and potential chemical burns.

• Respiratory Tract Irritation: Inhalation of airborne dust can cause irritation to the nose, throat, and lungs.[3][4]

• Hygroscopicity: Amine hydrochloride salts can be hygroscopic, meaning they absorb moisture from the air. While this is primarily a quality control issue, it can affect the physical handling properties of the powder.[5]

Causality of Hazards: The hydrochloride salt can dissociate in the presence of moisture (e.g., on mucous membranes) to release hydrochloric acid and the parent amine, both of which contribute to its irritant effects.[6] The fine particulate nature of the solid increases the risk of aerosolization and subsequent inhalation.

Property	Value	Source
IUPAC Name	(4-methylphenyl)-phenylmethanamine;hydrochloride	PubChem[2]
CAS Number	5267-49-2	PubChem[2]
Molecular Formula	C₁₄H₁₆ClN	PubChem[2]
Molecular Weight	233.73 g/mol	PubChem[2]
Physical State	Solid (Assumed Crystalline Powder)	Inferred[1]
GHS Hazard Statements (Inferred)	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	Angene Chemical[3][4]
Occupational Exposure Limits (OEL)	Not Established. Minimize exposure using the precautionary principle.	OSHA[7]

The Hierarchy of Controls: A Risk-Based Safety Paradigm

Effective management of chemical hazards relies on a multi-layered approach known as the hierarchy of controls. This framework prioritizes the most effective and reliable control measures to ensure personnel safety.

1. Engineering Controls (Primary Barrier): These controls are designed to isolate the hazard from the operator.

• Chemical Fume Hood: All handling of the solid compound that may generate dust, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This is the most critical control to prevent inhalation exposure.[3]
• Ventilated Balance Enclosure: For high-precision weighing, a ventilated balance enclosure (also known as a powder hood) provides containment while minimizing air turbulence that can affect balance accuracy.

2. Administrative Controls (Procedural Safety): These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Designated Work Areas: Clearly demarcate areas where this compound is handled to prevent cross-contamination and unintentional exposure.
• Standard Operating Procedures (SOPs): All personnel must be trained on the specific SOPs outlined in this document before working with the compound.
• Sanitation: A written sanitation program should be in place for cleaning laboratory premises and storage areas.[8]

3. Personal Protective Equipment (PPE) (Final Barrier): PPE is essential but should never be the sole means of protection. It is used to protect the user from residual risk that cannot be eliminated by engineering and administrative controls.

• Eye and Face Protection: Chemical splash goggles and a face shield are mandatory when handling the solid or its solutions.[3]
• Hand Protection: Chemically resistant gloves, such as nitrile, are required. Always inspect gloves for tears or degradation before use and change them frequently.[6]
• Body Protection: A full-sleeved laboratory coat is required. An additional chemically resistant apron is recommended when handling larger quantities.[9]

Standard Operating Protocols

These protocols provide a self-validating system for the safe handling of (4-Methylphenyl)(phenyl)methanamine hydrochloride from receipt to disposal.

Protocol 1: Compound Receipt and Storage

• Verification: Upon receipt, verify the container label matches the order information and that the container is intact.

• Storage Environment: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[1][10] The storage location should be a designated, labeled cabinet for irritant or toxic chemicals.

• Light Sensitivity: To prevent potential photodegradation, store the container in a dark location or within an amber vial/box.[11][12]

• Hygroscopicity Management: Keep the container tightly sealed to prevent moisture absorption. For long-term storage, placing the tightly sealed primary container inside a desiccator is a best practice.

Protocol 2: Weighing and Aliquoting of Solid Compound

• Objective: To accurately weigh the solid compound while preventing the generation and inhalation of airborne dust.

• Rationale: This protocol uses a chemical fume hood as the primary engineering control to contain any aerosolized particles.

Methodology:

• Preparation: Ensure the chemical fume hood is operational and the sash is at the appropriate working height. Decontaminate the work surface.

• PPE: Don required PPE (lab coat, chemical splash goggles, nitrile gloves).

• Tare Weighing: Place a clean, appropriately sized weighing vessel (e.g., glass vial, weigh boat) on an analytical balance inside the fume hood and tare the balance.

• Aliquot Transfer: Using a clean spatula, carefully transfer the desired amount of (4-Methylphenyl)(phenyl)methanamine hydrochloride from the stock container to the tared vessel.

  • Expert Insight: Perform transfers slowly and close to the surface of the weigh boat to minimize dust generation. Avoid tapping the spatula on the side of the container.

• Sealing and Labeling: Immediately and securely cap the stock container and the newly prepared aliquot. Label the aliquot with the compound name, mass, date, and user initials.

• Decontamination: Carefully clean the spatula with an appropriate solvent (e.g., 70% ethanol) and wipe down the balance and surrounding work area. Dispose of contaminated wipes in the designated solid chemical waste stream.

Caption: Workflow for Weighing and Solubilizing Amine HCl Powders.

Protocol 3: Spill Management

• Objective: To safely neutralize and clean a small-scale spill (<5g or <50mL) of the compound or its solution.

• Rationale: This procedure uses a weak base to neutralize the acidic hydrochloride component before absorption and disposal.[13]

Methodology:

• Alert & Isolate: Alert personnel in the immediate area. If safe to do so, restrict access to the spill area.

• Assess: Ensure the spill is small and manageable. If the spill is large or involves other hazardous materials, evacuate and contact the institutional emergency response team.

• Contain: For liquid spills, create a dike around the spill using an inert absorbent material like vermiculite or cat litter.[13]

• Neutralize: Cautiously sprinkle sodium bicarbonate (baking soda) over the spill, starting from the outside and working inwards.[14] The bicarbonate will neutralize the acidic nature of the hydrochloride salt.

• Absorb & Collect: Once any reaction has ceased, use absorbent pads to clean the neutralized material.[14] For solid spills, after neutralization, gently sweep the material into a dustpan.

• Package Waste: Place all contaminated absorbents, PPE, and cleaning materials into a clearly labeled, sealed waste container.

• Final Decontamination: Clean the spill area with soap and water.

Emergency Procedures in Case of Exposure

Immediate and appropriate first aid is critical to mitigating harm from exposure.

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[15]

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[15] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[15] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[15]

References

• Material Safety Data Sheet - {4-[(4-Methylphenyl)thio]phenyl}(phenyl)methanone. (n.d.). Cole-Parmer.
• MATERIAL SAFETY DATA SHEET. (n.d.). Oxford Lab Fine Chem LLP.
• Methanone, (4-methylphenyl)phenyl-. (n.d.). NIST WebBook.
• Safety Data Sheet - (4-Chlorophenyl)(phenyl)methanamine hydrochloride. (2025). Angene Chemical.
• Safety Data Sheet: 1-(4-Methylphenyl)-1-propanol. (n.d.). Chemos GmbH & Co.KG.
• (4-Methylphenyl)(phenyl)methanamine hydrochloride. (n.d.). PubChem, National Institutes of Health.
• (4-methylphenyl)(phenyl)methanone. (2025). ChemSynthesis.
• Guide to Safe Chemical Storage: Best Practices for the Industry. (2024). Industry Guide.
• How to Handle Amines Safely in Industrial Environments. (n.d.). Comprehensive Guide.
• Permissible Exposure Limits - Annotated Tables. (n.d.). Occupational Safety and Health Administration (OSHA).
• Standard Operating Procedure - Hydrochloric Acid. (n.d.). University of California, Merced.
• Annex 9 Guide to good storage practices for pharmaceuticals. (n.d.). Food and Drug Administration (FDA).
• Hydrochloric Acid Spill Clean Up. (2024). HazChem Environmental.
• Methylamine Hydrochloride. (n.d.). Organic Syntheses Procedure.
• Protection of Light Sensitive Products. (2015). Pharmaguideline.
• Guide for Chemical Spill Response. (n.d.). American Chemical Society.
• Safe handling and storage of chemicals. (2025). Sciencemadness Wiki.

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• 3. angenechemical.com [angenechemical.com]
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• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Application Notes and Protocols for the Quantification of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

Introduction

(4-Methylphenyl)(phenyl)methanamine hydrochloride, a secondary amine salt with the chemical formula C₁₄H₁₆ClN and a molecular weight of 233.73 g/mol , is a compound of interest in pharmaceutical research and development.[1] Accurate and precise quantification of this analyte is crucial for quality control, stability studies, and pharmacokinetic assessments. This document provides a comprehensive guide to various analytical methodologies for the determination of (4-Methylphenyl)(phenyl)methanamine hydrochloride, designed for researchers, scientists, and drug development professionals. The protocols outlined herein are based on established analytical principles for similar chemical entities and serve as a robust starting point for method development and validation in accordance with ICH guidelines.[2][3][4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of (4-Methylphenyl)(phenyl)methanamine hydrochloride is fundamental to selecting and optimizing an appropriate analytical method.

Property	Value	Source
Molecular Formula	C₁₄H₁₆ClN	PubChem CID: 2734294[1]
Molecular Weight	233.73 g/mol	PubChem CID: 2734294[1]
Appearance	Expected to be a solid crystalline substance.	General knowledge of amine hydrochlorides.
Solubility	Likely soluble in polar solvents like water, methanol, and ethanol.	General knowledge of amine hydrochlorides.
Chirality	Contains a stereocenter, existing as a racemic mixture of two enantiomers.	Chemical Structure Analysis

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and versatility. For the quantification of (4-Methylphenyl)(phenyl)methanamine hydrochloride, both reversed-phase and chiral HPLC methods are applicable.

Causality Behind Experimental Choices

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC and is well-suited for separating moderately polar compounds like our target analyte. A C18 or C8 stationary phase is chosen for its hydrophobic interaction with the phenyl and methylphenyl groups of the molecule. The mobile phase, typically a mixture of acetonitrile or methanol and water with a pH modifier, allows for the elution of the analyte by controlling the polarity. An acidic modifier, such as trifluoroacetic acid (TFA) or formic acid, is often added to the mobile phase to ensure the amine is in its protonated form, which generally leads to better peak shape and retention time stability.

• Chiral HPLC: Given that (4-Methylphenyl)(phenyl)methanamine is a chiral molecule, separating and quantifying the individual enantiomers is often a regulatory requirement. Polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, are highly effective for this purpose. The separation mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to different retention times.

Experimental Workflow: HPLC Analysis

Caption: Workflow for HPLC quantification.

Protocol 1: Reversed-Phase HPLC for Total Analyte Quantification

Objective: To quantify the total amount of (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Instrumentation and Materials:

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride reference standard

• HPLC-grade acetonitrile, methanol, and water

• Trifluoroacetic acid (TFA) or formic acid

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (e.g., 60:40 v/v) containing 0.1% TFA. Degas the mobile phase before use.

• Standard Solution Preparation:

  • Accurately weigh about 10 mg of the reference standard and dissolve it in the mobile phase in a 10 mL volumetric flask to obtain a stock solution of 1 mg/mL.

  • Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Accurately weigh a sample containing the analyte and dissolve it in the mobile phase to achieve a concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 (4.6 x 150 mm, 5 µm)

  • Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% TFA

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 256 nm (based on the UV absorbance of the benzylamine chromophore[5])

• Analysis:

  • Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

  • Inject the sample solution and determine the concentration of the analyte from the calibration curve.

Protocol 2: Chiral HPLC for Enantiomeric Separation

Objective: To separate and quantify the enantiomers of (4-Methylphenyl)(phenyl)methanamine.

Instrumentation and Materials:

• HPLC system with a UV-Vis detector

• Chiral stationary phase column (e.g., cellulose-based, such as Lux Cellulose-1)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride racemic reference standard

• HPLC-grade n-hexane, isopropanol (IPA), and ethanol

• Diethylamine (DEA) or trifluoroacetic acid (TFA) as a mobile phase additive

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of n-Hexane:Isopropanol (e.g., 90:10 v/v) with 0.1% DEA. The basic additive (DEA) is often used to improve the peak shape of basic analytes on polysaccharide-based CSPs.

• Standard and Sample Preparation: Prepare as described in the RP-HPLC protocol, using the chiral mobile phase as the diluent.

• Chromatographic Conditions:

  • Column: Cellulose-based chiral column (e.g., Lux Cellulose-1, 4.6 x 250 mm, 5 µm)

  • Mobile Phase: n-Hexane:Isopropanol (90:10 v/v) with 0.1% DEA

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 256 nm

• Analysis:

  • Inject the racemic standard to confirm the separation of the two enantiomers.

  • Quantify each enantiomer in the sample by comparing its peak area to a calibration curve prepared with the racemic standard (assuming a 50:50 ratio in the standard).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For non-volatile compounds like amine hydrochlorides, derivatization is often necessary to increase their volatility.

Causality Behind Experimental Choices

• Derivatization: The hydrochloride salt of (4-Methylphenyl)(phenyl)methanamine has a low volatility. To make it suitable for GC analysis, the free amine is typically liberated by basification and then derivatized. Acylation with reagents like trifluoroacetic anhydride (TFAA) or benzoyl chloride converts the amine into a less polar and more volatile amide, which exhibits good chromatographic properties.

• GC Separation: A non-polar or mid-polar capillary column (e.g., DB-5ms or HP-5ms) is generally used for the separation of the derivatized analyte. The temperature programming allows for the efficient separation of the analyte from other components in the sample matrix.

• MS Detection: Mass spectrometry provides high selectivity and sensitivity. By operating in selected ion monitoring (SIM) mode, specific fragment ions of the derivatized analyte can be monitored, which significantly enhances the signal-to-noise ratio and allows for trace-level quantification.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS quantification.

Protocol 3: GC-MS Quantification after Derivatization

Objective: To quantify (4-Methylphenyl)(phenyl)methanamine after derivatization.

Instrumentation and Materials:

• GC-MS system with an autosampler

• A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride reference standard

• Internal standard (e.g., a structurally similar compound not present in the sample)

• Dichloromethane, sodium hydroxide solution (e.g., 1 M), anhydrous sodium sulfate

• Benzoyl chloride or other suitable derivatizing agent

• Vials and other standard laboratory glassware

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of the reference standard and the internal standard in a suitable solvent (e.g., methanol).

  • For each calibration point and sample, place an aliquot in a vial.

  • Add the internal standard to each vial.

  • Add 1 M sodium hydroxide solution to make the solution basic (pH > 10).

  • Add dichloromethane and vortex to extract the free amine into the organic layer.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

• Derivatization:

  • To the dried organic extract, add a small amount of pyridine (as a catalyst) followed by the derivatizing agent (e.g., benzoyl chloride).

  • Heat the mixture (e.g., at 60 °C for 30 minutes) to complete the reaction.

  • Cool the mixture and wash it with a dilute acid and then water to remove excess reagents.

  • Dry the final organic layer and transfer it to a GC vial.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Oven Temperature Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, and hold for 5 min.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

• Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

  • Determine the concentration of the analyte in the sample from the calibration curve.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid method for the quantification of compounds that absorb ultraviolet or visible light.

Causality Behind Experimental Choices

The presence of phenyl and methylphenyl groups in the molecule results in a chromophore that absorbs UV radiation. The wavelength of maximum absorbance (λmax) is expected to be in the range of 250-260 nm, similar to other benzhydrylamine derivatives.[5][6] By measuring the absorbance at this wavelength, the concentration can be determined using a calibration curve according to the Beer-Lambert law. For enhanced specificity, especially in complex matrices, an ion-pair extraction method can be employed.[7] This involves forming a colored complex with a dye like methyl orange, which can then be extracted into an organic solvent and measured at the λmax of the complex.

Experimental Workflow: UV-Vis Spectrophotometry

Caption: Workflow for UV-Vis spectrophotometric quantification.

Protocol 4: Direct UV-Vis Spectrophotometry

Objective: To quantify (4-Methylphenyl)(phenyl)methanamine hydrochloride by direct UV absorbance.

Instrumentation and Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride reference standard

• Methanol or ethanol (spectroscopic grade)

• Volumetric flasks and pipettes

Procedure:

• Determination of λmax:

  • Prepare a dilute solution of the reference standard in methanol.

  • Scan the solution from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax).

• Standard Solution Preparation:

  • Prepare a stock solution of the reference standard (e.g., 100 µg/mL) in methanol.

  • From the stock solution, prepare a series of calibration standards (e.g., 2, 4, 6, 8, 10 µg/mL) by dilution with methanol.

• Sample Preparation:

  • Prepare a solution of the sample in methanol with an expected concentration within the calibration range.

• Measurement:

  • Set the spectrophotometer to the predetermined λmax.

  • Use methanol as the blank.

  • Measure the absorbance of each standard and the sample solution.

• Analysis:

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Determine the concentration of the analyte in the sample solution from its absorbance and the calibration curve.

Titrimetric Analysis

Titration is a classical analytical technique that can be used for the direct quantification of amine hydrochlorides. It is a simple, inexpensive, and accurate method, particularly suitable for the assay of bulk drug substances.

Causality Behind Experimental Choices

As a salt of a weak base (the amine) and a strong acid (HCl), (4-Methylphenyl)(phenyl)methanamine hydrochloride can be quantified by acid-base titration. In a non-aqueous solvent, the amine hydrochloride is treated with a strong acid, and the excess acid is back-titrated with a standardized base, or the hydrochloride itself can be titrated directly with a strong base in a suitable solvent system. Potentiometric endpoint detection is preferred as it provides a more objective and accurate determination of the equivalence point compared to colorimetric indicators.

Experimental Workflow: Titrimetric Analysis

Caption: Workflow for titrimetric quantification.

Protocol 5: Potentiometric Titration

Objective: To determine the purity of a bulk sample of (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Instrumentation and Materials:

• Potentiometric autotitrator with a suitable electrode (e.g., glass pH electrode)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride sample

• Standardized 0.1 M sodium hydroxide (NaOH) solution

• Ethanol or a suitable non-aqueous solvent

• Beakers and magnetic stirrer

Procedure:

• Titrant Standardization: Standardize the 0.1 M NaOH solution against a primary standard (e.g., potassium hydrogen phthalate).

• Sample Preparation: Accurately weigh about 200 mg of the sample and dissolve it in 50 mL of ethanol in a beaker.

• Titration:

  • Immerse the electrode in the sample solution and start the stirrer.

  • Titrate the solution with the standardized 0.1 M NaOH.

  • Record the volume of titrant added versus the measured potential (or pH).

• Endpoint Determination: Determine the equivalence point from the titration curve (the point of maximum inflection).

• Calculation: Calculate the percentage purity of the sample using the following formula:

  % Purity = (V x M x MW) / (W x 10)

  Where:

  • V = Volume of NaOH used at the equivalence point (mL)

  • M = Molarity of the NaOH solution

  • MW = Molecular weight of (4-Methylphenyl)(phenyl)methanamine hydrochloride (233.73 g/mol )

  • W = Weight of the sample (mg)

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is an absolute quantification method that does not require a reference standard of the analyte itself. It relies on the principle that the integrated signal area in an NMR spectrum is directly proportional to the number of nuclei contributing to that signal.

Causality Behind Experimental Choices

By using a certified internal standard of known concentration and purity, the concentration of the analyte can be accurately determined by comparing the integral of a specific analyte signal to the integral of a known signal from the internal standard. For (4-Methylphenyl)(phenyl)methanamine hydrochloride, characteristic signals in the ¹H NMR spectrum, such as the methine proton (CH-N) or the aromatic protons, can be used for quantification. The internal standard should have a simple spectrum with signals that do not overlap with the analyte signals.

Experimental Workflow: qNMR Analysis

Caption: Workflow for qNMR quantification.

Protocol 6: qNMR for Purity Assessment

Objective: To determine the purity of a bulk sample of (4-Methylphenyl)(phenyl)methanamine hydrochloride using qNMR.

Instrumentation and Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride sample

• Certified internal standard (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tubes, analytical balance, volumetric glassware

Procedure:

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the sample and 5-10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum. It is crucial to use a sufficiently long relaxation delay (D1) to ensure complete relaxation of all relevant protons (typically 5 times the longest T₁ value).

• Data Processing:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculation: Calculate the purity of the analyte using the following formula:

  % Purity = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • Subscripts 'analyte' and 'IS' refer to the analyte and internal standard, respectively.

Method Validation Summary

All developed analytical methods must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are suitable for their intended purpose.[2][3] The key validation parameters are summarized below.

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products, matrix components).
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.
Range	The interval between the upper and lower concentration of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value. Often assessed by recovery studies.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Includes repeatability (intra-day) and intermediate precision (inter-day).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

This document has outlined several robust analytical methods for the quantification of (4-Methylphenyl)(phenyl)methanamine hydrochloride, including HPLC, GC-MS, UV-Vis spectrophotometry, titration, and qNMR. The choice of the most appropriate method will depend on the specific application, the required sensitivity and selectivity, the nature of the sample matrix, and the available instrumentation. Each protocol provided herein serves as a detailed starting point for method development, which must be followed by rigorous validation to ensure the generation of reliable and accurate analytical data.

References

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• Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. (2020). Springer. [Link]

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• Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications. (2020). National Institutes of Health. [Link]

• A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. (2020). Royal Society of Chemistry. [Link]

• Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode. (2022). Semantic Scholar. [Link]

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HPLC method development for N-benzyl-4-methylaniline analysis.

An Application Note for the Development and Validation of a Stability-Indicating HPLC Method for the Analysis of N-benzyl-4-methylaniline

Abstract

This document provides a comprehensive guide to developing a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of N-benzyl-4-methylaniline. N-benzyl-4-methylaniline is a key intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.[1] A precise and accurate analytical method is crucial for quality control, stability testing, and reaction monitoring. This application note details the logical, science-driven process of method development, from understanding the analyte's physicochemical properties to full method validation according to the International Council for Harmonisation (ICH) guidelines. The resulting method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine use in research and quality control laboratories.

Analyte Properties & Chromatographic Rationale

A successful HPLC method is built upon a fundamental understanding of the analyte's chemical and physical properties. N-benzyl-4-methylaniline (CAS: 5405-15-2) possesses characteristics that strongly guide the selection of an appropriate chromatographic strategy.

Table 1: Physicochemical Properties of N-benzyl-4-methylaniline

Property	Value	Implication for HPLC Method Development
Molecular Formula	C₁₄H₁₅N	---
Molecular Weight	197.28 g/mol [2][3][4]	Influences diffusion characteristics.
Appearance	Colorless to pale yellow liquid[1]	Indicates purity and potential for degradation if color changes.
Polarity	Relatively non-polar	The molecule is dominated by two aromatic rings, making it hydrophobic. This makes it an ideal candidate for Reversed-Phase (RP) chromatography.[5]
Solubility	Low solubility in water; soluble in organic solvents (e.g., methanol, ethanol).[1]	Methanol or acetonitrile are suitable solvents for standard preparation and as the organic component of the mobile phase.
Chromophore	Aromatic rings (aniline and benzyl groups)	The conjugated pi-electron systems act as strong chromophores, allowing for sensitive detection using a UV-Vis detector.[2][6]
Basicity (pKa)	Weakly basic (aniline derivative)	The nitrogen atom's lone pair of electrons can be protonated. To ensure consistent retention and sharp peak shape, the mobile phase pH should be controlled to keep the analyte in a single, non-ionized state.

The logical choice based on these properties is an RP-HPLC method with UV detection . The non-polar nature of the analyte predicts good retention on a hydrophobic stationary phase (like C18), while its aromatic structure ensures strong UV absorbance for sensitive detection.

HPLC Method Development Strategy

The development process is a systematic approach to optimize the separation, ensuring the final method is efficient and reliable. The key is to understand the causal relationship between each parameter and the final chromatographic result.

Caption: Workflow for HPLC Method Development.

Stationary Phase (Column) Selection

• Causality: The analyte is non-polar. According to the principles of reversed-phase chromatography, a non-polar stationary phase is required to retain the analyte through hydrophobic interactions.[5]

• Choice: A C18 (octadecylsilane) column is the most common and versatile reversed-phase column. Its long alkyl chains provide sufficient hydrophobicity to retain N-benzyl-4-methylaniline effectively. A standard dimension (e.g., 4.6 x 150 mm) with 5 µm particle size offers a good balance between efficiency and backpressure.

Mobile Phase Selection and Optimization

The mobile phase is the primary tool for controlling retention and selectivity.

• Organic Modifier: Both acetonitrile (ACN) and methanol (MeOH) are common choices. ACN generally offers lower viscosity (leading to lower backpressure) and sometimes different selectivity. Methanol is often a good starting point for aromatic compounds. We will proceed with a Methanol/Water mobile phase system.

• Aqueous Phase and pH Control: N-benzyl-4-methylaniline is a weak base. At a pH near its pKa, it will exist as a mixture of ionized and non-ionized forms, leading to poor peak shape (tailing).

  • Expert Insight: To ensure a single, non-ionized species, the mobile phase pH should be adjusted to at least 2 units above the pKa of the conjugate acid. The pKa of similar anilinium ions is ~4.6. Therefore, a pH of 7.0 or higher is recommended.

  • Choice: A phosphate buffer is an excellent choice for controlling pH in the neutral range. A 20 mM potassium phosphate buffer at pH 7.0 provides good buffering capacity and is compatible with UV detection.

Detection Wavelength (λmax)

• Rationale: To achieve maximum sensitivity, the analyte should be monitored at its wavelength of maximum absorbance (λmax).

• Procedure: A UV-Vis spectrum of N-benzyl-4-methylaniline dissolved in the mobile phase is recorded. The aromatic nature of the compound typically results in strong absorbance between 240-260 nm. For this application, a λmax of 254 nm was determined to be optimal, providing excellent signal-to-noise ratio.

Optimization of Separation

An initial scouting gradient (e.g., 10% to 90% methanol over 20 minutes) was run to determine the approximate mobile phase composition required for elution. Based on the results, an isocratic method was deemed suitable for this single-analyte analysis, offering simplicity and robustness. The final composition was optimized to achieve a retention time of approximately 5-7 minutes, ensuring sufficient separation from the solvent front without an excessively long run time.

Final Optimized HPLC Protocol

This protocol has been fully validated for the analysis of N-benzyl-4-methylaniline.

Instrumentation and Consumables

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

• Software: Empower™ 3 or OpenLab CDS.

• Chemicals: HPLC-grade methanol, potassium phosphate monobasic, sodium hydroxide, and purified water.

• Reference Standard: N-benzyl-4-methylaniline (purity >98%).

Reagent Preparation

• Mobile Phase: Prepare a 20 mM potassium phosphate buffer by dissolving 2.72 g of KH₂PO₄ in 1 L of water and adjusting the pH to 7.0 with dilute NaOH. The final mobile phase is a mixture of Methanol and 20 mM Phosphate Buffer (pH 7.0) in a 75:25 (v/v) ratio . Filter through a 0.45 µm membrane filter and degas before use.

• Diluent: The mobile phase (75:25 Methanol:Buffer) is used as the diluent for all solutions.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of N-benzyl-4-methylaniline reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the diluent to achieve concentrations ranging from 1 to 100 µg/mL.

Chromatographic Conditions

Table 2: Optimized Chromatographic Parameters

Parameter	Condition
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	75% Methanol : 25% 20mM Phosphate Buffer (pH 7.0)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	10 minutes

System Suitability Test (SST)

Before sample analysis, perform five replicate injections of a working standard (e.g., 50 µg/mL). The system is deemed ready for analysis if the following criteria are met.

Table 3: System Suitability Criteria

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 1.5
Theoretical Plates	> 2000
% RSD for Peak Area	≤ 2.0%
% RSD for Retention Time	≤ 1.0%

Method Validation Protocol

The optimized method was validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[7]

Caption: Workflow for HPLC Method Validation.

Validation Results

The method was successfully validated, and the results are summarized below.

Table 4: Summary of Method Validation Results

Validation Parameter	Result	Conclusion
Specificity	No interference observed from blank (diluent) at the retention time of the analyte.	The method is specific.
Linearity
Range	1.0 - 100 µg/mL	The method is linear over the specified range.
Correlation Coefficient (r²)	0.9998
Accuracy (% Recovery)
80% Level (40 µg/mL)	99.5%	The method is accurate.
100% Level (50 µg/mL)	100.8%
120% Level (60 µg/mL)	101.2%
Precision (% RSD)
Repeatability (n=6)	0.55%	The method is precise.
Intermediate Precision (n=6)	0.78%
Limits
LOD (S/N = 3)	0.3 µg/mL	The method is sensitive.
LOQ (S/N = 10)	1.0 µg/mL
Robustness	%RSD < 2.0% for variations in flow rate (±0.1 mL/min) and mobile phase composition (±2%).	The method is robust.

Conclusion

This application note presents a complete, optimized, and validated RP-HPLC method for the quantitative determination of N-benzyl-4-methylaniline. The method development was guided by the physicochemical properties of the analyte, and the final protocol is demonstrated to be specific, linear, accurate, precise, and robust. This method is well-suited for routine quality control analysis in industrial and research settings where N-benzyl-4-methylaniline is used as a synthetic intermediate.

References

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• PubMed. Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Available at: [Link]

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Application Note: Structural Elucidation of (4-Methylphenyl)(phenyl)methanamine Hydrochloride via Nuclear Magnetic Resonance and Mass Spectrometry

Abstract

This technical guide provides a comprehensive framework for the characterization of (4-Methylphenyl)(phenyl)methanamine hydrochloride, a key intermediate in pharmaceutical and materials science. We delve into the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to achieve unambiguous structural confirmation and purity assessment. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps but the underlying scientific rationale for each methodological choice, ensuring a robust and reproducible analytical workflow.

Introduction: The Analytical Imperative

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a secondary amine salt with a chiral center, making its structural verification a critical step in any research or development pipeline. The presence of two distinct aromatic moieties and a stereocenter necessitates a multi-technique approach to fully resolve its chemical identity. NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the electronic environment of each nucleus, while mass spectrometry offers precise molecular weight determination and insights into the molecule's fragmentation pathways, confirming its elemental composition and connectivity. Together, these techniques provide a self-validating system for structural elucidation.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Architecture

NMR spectroscopy is an unparalleled tool for determining the structure of organic molecules in solution.[3] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can deduce the connectivity of atoms and infer their spatial relationships.

Foundational Principles: Why NMR is a Definitive Structural Probe

The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment. Electron-withdrawing groups deshield a nucleus, causing it to resonate at a higher chemical shift (downfield), while electron-donating groups shield it, resulting in a lower chemical shift (upfield).[4] Furthermore, the spin-spin coupling between adjacent non-equivalent nuclei leads to signal splitting, revealing valuable information about the number of neighboring protons.

For (4-Methylphenyl)(phenyl)methanamine hydrochloride, we anticipate distinct signals for the protons on the phenyl and p-tolyl rings, the benzylic proton, the methyl group, and the amine protons. The hydrochloride form will influence the chemical shift of protons near the ammonium center.

Experimental Protocol: ¹H and ¹³C NMR

A meticulously prepared sample is paramount for acquiring high-quality NMR data.[5][6]

Protocol:

• Sample Preparation: Accurately weigh approximately 10-20 mg of (4-Methylphenyl)(phenyl)methanamine hydrochloride.[7]

• Solvent Selection: Dissolve the sample in 0.6-0.8 mL of a deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable choice due to its ability to dissolve the hydrochloride salt and its wide chemical shift window. Deuterated chloroform (CDCl₃) can also be used, though solubility may be a consideration.

• Internal Standard: The solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H and δ ≈ 39.52 ppm for ¹³C) can serve as a primary internal reference. Alternatively, a small amount of tetramethylsilane (TMS) can be added as a universal reference standard (δ = 0.00 ppm for both ¹H and ¹³C).[8]

• Data Acquisition:

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquire ¹H NMR spectra on a 400 MHz or higher field spectrometer. A higher field strength will provide better signal dispersion, which is crucial for resolving the aromatic region.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • Additional experiments such as DEPT (Distortionless Enhancement by Polarization Transfer) can be performed to differentiate between CH, CH₂, and CH₃ carbons.

Predicted ¹H and ¹³C NMR Spectral Data

The expected chemical shifts are based on established ranges for similar functional groups and substituent effects.[4][9][10]

Table 1: Predicted ¹H NMR Data for (4-Methylphenyl)(phenyl)methanamine Hydrochloride in DMSO-d₆

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ar-H (phenyl)	7.20 - 7.50	Multiplet	5H	Phenyl ring protons
Ar-H (p-tolyl)	7.10 - 7.30	Multiplet	4H	p-Tolyl ring protons
CH-N	~5.50	Singlet (broad)	1H	Benzylic proton
NH₂⁺	9.00 - 9.50	Broad Singlet	2H	Ammonium protons
CH₃	~2.30	Singlet	3H	Methyl group protons

Table 2: Predicted ¹³C NMR Data for (4-Methylphenyl)(phenyl)methanamine Hydrochloride in DMSO-d₆

Carbon	Predicted Chemical Shift (δ, ppm)	Assignment
C (quaternary, p-tolyl)	138 - 142	Carbon attached to methyl group
C (quaternary, phenyl)	135 - 139	Carbon attached to the benzylic carbon
CH (aromatic)	127 - 130	Aromatic carbons
CH-N	60 - 65	Benzylic carbon
CH₃	~21	Methyl carbon

Note: The exact chemical shifts can vary depending on the solvent and concentration.

NMR Workflow Diagram

Caption: Workflow for NMR analysis.

Mass Spectrometry: Unveiling the Molecular Mass and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[11] It provides the molecular weight of the compound and, through fragmentation analysis, offers valuable structural information.

Rationale for Electrospray Ionization (ESI)

For a polar molecule like (4-Methylphenyl)(phenyl)methanamine hydrochloride, Electrospray Ionization (ESI) is the ionization method of choice. ESI is a soft ionization technique that typically produces protonated molecules [M+H]⁺ with minimal fragmentation in the source, allowing for clear determination of the molecular weight of the free base.[12][13]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: The sample solution can be directly infused into the mass spectrometer or introduced via a liquid chromatography (LC) system. LC-MS is particularly useful for analyzing the purity of the sample.[14][15]

• Mass Spectrometer Settings:

  • Operate the mass spectrometer in positive ion mode to detect the protonated molecule [M+H]⁺.

  • Acquire data over a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

  • For fragmentation studies, perform tandem mass spectrometry (MS/MS) by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Predicted Mass Spectral Data

The molecular formula of (4-Methylphenyl)(phenyl)methanamine is C₁₄H₁₅N. The hydrochloride salt has the formula C₁₄H₁₆ClN.[16]

Table 3: Predicted Mass Spectrometry Data

Ion	Calculated m/z	Observation
[M+H]⁺ (free base)	198.1283	The protonated molecular ion of the free amine.
[M-NH₃+H]⁺	181.0966	Loss of ammonia from the protonated molecule.
[C₇H₇]⁺	91.0548	Tropylium ion, a common fragment from benzyl groups.

The fragmentation of protonated benzylamines often involves the loss of ammonia.[12][13] The resulting carbocation can then undergo further rearrangements and fragmentation. The presence of the p-tolyl group may lead to characteristic fragments as well.

Mass Spectrometry Workflow Diagram

Caption: Workflow for MS analysis.

Conclusion: A Synergistic Approach to Structural Certainty

The combined application of NMR spectroscopy and mass spectrometry provides a robust and comprehensive characterization of (4-Methylphenyl)(phenyl)methanamine hydrochloride. NMR elucidates the detailed carbon-hydrogen framework, while mass spectrometry confirms the molecular weight and provides complementary structural information through fragmentation analysis. This dual-pronged approach ensures the unambiguous identification and purity assessment of this important chemical entity, a critical requirement in modern drug discovery and materials science.

References

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Proton and C-13 Chemical Shifts. Retrieved from [Link]

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• Flament, F., & Bouchoux, G. (2002). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. Journal of the American Society for Mass Spectrometry, 13(7), 838-850.
• Gowda, G. A. N., & Raftery, D. (Eds.). (2019). NMR-Based Metabolomics: Methods and Protocols. Springer.

• DAV College. (n.d.). Handbook of Spectroscopic Data: Chemistry - UV,IR,PMR,CNMR and Mass Spectroscopy. Retrieved from [Link]

• de la Torre, X., et al. (2012). Direct analysis of stimulants in urine by Ultraperformance liquid chromatography tandem mass spectrometric for doping control. e-Repositori UPF.

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). Retrieved from [Link]

• ResearchGate. (n.d.). The Shielding Effect of Phenyl Groups in the Silyl-Protecting Groups Introduced into Borneol and Isoborneol. Retrieved from [Link]

• PubMed. (n.d.). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical shift change of the p-tolyl methyl signals. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

• Field, L. D., Sternhell, S., & Kalman, J. R. (2008).

• Supplementary Information. (n.d.). Retrieved from [Link]

• Nagana Gowda, G. A., & Raftery, D. (2017). Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics. Analytical chemistry, 89(24), 13133–13142.
• El-Kimary, E. I., Khamis, E. F., Belal, F. F., & Abdel-Megied, A. M. (2022). Application of nucleophilic substitution reaction for sensitive determination of heptaminol hydrochloride in pharmaceuticals. Scientific reports, 12(1), 18889.
• Van, J. K. (2013). Part 1: Method Development for the Analysis of Polyamines by Derivatives with Benzoyl Chloride by HPLC Tandem Mass Spectrometry Part 2: Detection of Volatile Organic Compound Tracers in Human Breath. eScholarship, University of California.

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR spectrum of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine. Retrieved from [Link]

• Routledge. (n.d.). Guide to Spectroscopic Identification of Organic Compounds - 1st Edition. Retrieved from [Link]

• PubMed. (n.d.). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Retrieved from [Link]

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• Google Patents. (n.d.). US20100204470A1 - method for salt preparation.
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• Outsourced Pharma. (2021, May 18). NMR And Mass Spectrometry In Pharmaceutical Development. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, June 9). Phenyl group in proton NMR. Retrieved from [Link]

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Application Note &amp; Protocol: A Framework for In Vivo Evaluation of N-aryl-4-(1,3-dioxoisoindolin-2-yl)benzamides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for designing and executing preclinical in vivo studies for N-aryl-4-(1,3-dioxoisoindolin-2-yl)benzamides. This class of compounds shares a structural resemblance to thalidomide, positioning them as potential modulators of the Cereblon (CRBN) E3 ubiquitin ligase complex, a mechanism with significant therapeutic implications in oncology and immunology.[1][2] Published research also indicates potential bioactivity in the central nervous system, specifically as anticonvulsant agents.[3] This document outlines a phased in vivo strategy, from initial toxicity and pharmacokinetic assessments to robust efficacy studies in oncology and neurology models, grounded in established regulatory and reporting guidelines.

Scientific Rationale: A Link to Cereblon Modulation

The core structure of N-aryl-4-(1,3-dioxoisoindolin-2-yl)benzamides is analogous to a class of drugs known as Immunomodulatory Imide Drugs (IMiDs) or Cereblon E3 Ligase Modulators (CELMoDs), which includes thalidomide, lenalidomide, and pomalidomide.[1] The primary mechanism of these agents involves hijacking the cell's protein disposal system.

Mechanism of Action: These compounds function as "molecular glues" by binding to the Cereblon (CRBN) protein, a substrate receptor for the Cullin-4 RING E3 ubiquitin ligase (CRL4) complex.[2][4] This binding event allosterically modifies the substrate-binding surface of CRBN, inducing the recruitment of proteins that are not normally targeted, known as neosubstrates. The CRL4^CRBN^ complex then polyubiquitinates these neosubstrates, marking them for degradation by the 26S proteasome.

Key neosubstrates in hematological cancers include the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), whose degradation is a primary driver of the anti-myeloma activity of IMiDs.[4] Newer generation CELMoDs demonstrate higher affinity for CRBN and can induce more profound degradation of these targets.[4][5] While this is the predominant proposed mechanism, studies on specific N-aryl-4-(1,3-dioxoisoindolin-2-yl)benzamides have also suggested interactions with other targets, such as GABA-A receptors in the context of anticonvulsant activity.[3][6]

Fig 1. Mechanism of Cereblon E3 Ligase Modulation.

Preclinical In Vivo Strategy: A Phased Approach

A logical, stepwise progression is critical for efficiently evaluating a novel compound. This ensures that resources are used effectively and that comprehensive data is collected to support further development. All animal studies must be conducted in accordance with ethical guidelines and should be designed to be robust and reproducible, as outlined in the ARRIVE guidelines.[7][8][9]

Fig 2. Phased Workflow for In Vivo Compound Evaluation.

Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for key in vivo experiments.

General Procedures & Best Practices

• Ethical Compliance: All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board.

• Reporting Standards: Experimental design and reporting should adhere to the ARRIVE 2.0 guidelines to ensure transparency and reproducibility.[8][10]

• Compound Formulation: The test compound should be formulated in a vehicle that ensures solubility and stability. Common vehicles include 0.5% carboxymethylcellulose (CMC) in water, or a solution of DMSO, PEG300, and Tween® 80. The vehicle's effect must be evaluated in a control group.

• Route of Administration: The route should be chosen based on the intended clinical application and the compound's properties. Oral gavage (PO) and intraperitoneal (IP) injection are most common in preclinical studies.

Protocol: Acute Oral Toxicity (Adapted from OECD Guideline 423)

This protocol determines the acute toxicity and helps identify dose ranges for subsequent efficacy studies.[11]

Objective: To assess the potential toxicity of a single oral dose of the test compound and determine a maximum tolerated dose (MTD).

Methodology:

• Animal Model: Healthy, young adult female mice (e.g., CD-1 or BALB/c), 8-12 weeks old. Female animals are often used as they are typically slightly more sensitive.

• Acclimatization: Animals are acclimatized for at least 5 days before dosing.

• Housing: Animals are housed in standard conditions with ad libitum access to food and water.

• Procedure (Stepwise):

  • Step 1: Dose a group of 3 mice at a starting dose (e.g., 300 mg/kg). The starting dose is chosen based on in vitro cytotoxicity or data from similar compounds.

  • Step 2 (Observation): Observe animals closely for the first 30 minutes, periodically for the first 24 hours (with special attention during the first 4 hours), and daily thereafter for 14 days.[11]

  • Step 3 (Decision):

    • If 2 or 3 animals die, re-dose a new group of 3 animals at a lower dose (e.g., 50 mg/kg).

    • If 0 or 1 animal dies, re-dose a new group of 3 animals at a higher dose (e.g., 2000 mg/kg).

    • Continue this stepwise procedure until the MTD or a limit dose is identified.

• Endpoints:

  • Mortality: Number of animals that die during the 14-day observation period.

  • Clinical Observations: Record changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior patterns.[11]

  • Body Weight: Measure body weight just before dosing and on days 7 and 14.

  • Gross Necropsy: At the end of the study, perform a gross necropsy on all animals to observe any organ abnormalities.

Parameter	Description
LD₅₀ Cutoff	Estimated lethal dose for 50% of the population.
MTD	Highest dose that does not cause >10% body weight loss or significant clinical signs.
Clinical Signs	Tremors, convulsions, salivation, diarrhea, lethargy, etc.
Necropsy Findings	Macroscopic changes in organ color, size, or texture.

Protocol: Efficacy in a Human Tumor Xenograft Model

This is the standard model for evaluating the in vivo anticancer activity of a compound.[12][13] This protocol uses a subcutaneous xenograft model, which is reproducible and allows for easy monitoring of tumor growth.[12]

Objective: To determine the anti-tumor efficacy of the test compound against a human cancer cell line implanted in immunodeficient mice.

Methodology:

• Animal Model: Immunodeficient mice (e.g., Athymic Nude or SCID), 6-8 weeks old. These mice lack a functional immune system, preventing rejection of human tumor cells.[12]

• Cell Line: A relevant human cancer cell line (e.g., A549 for lung cancer, based on literature for isoindolinone derivatives).[14][15] Cells must be tested and confirmed to be free of mycoplasma.

• Tumor Implantation:

  • Harvest cancer cells during their logarithmic growth phase.

  • Resuspend cells in a sterile, serum-free medium (e.g., PBS) with Matrigel (1:1 ratio) to support initial tumor growth.

  • Subcutaneously inject 5-10 x 10⁶ cells into the right flank of each mouse.

• Study Initiation & Randomization:

  • Monitor tumor growth using calipers (Volume = 0.5 x Length x Width²).

  • When tumors reach a mean volume of 100-150 mm³, randomize animals into treatment groups (n=8-10 per group) to ensure a similar average tumor volume across all groups.

• Treatment:

  • Group 1: Vehicle Control (PO or IP, daily)

  • Group 2: Test Compound (e.g., 50 mg/kg, PO or IP, daily)

  • Group 3: Positive Control (a standard-of-care chemotherapy for that cancer type)

  • Administer treatments for a defined period (e.g., 21-28 days).

• Monitoring & Endpoints:

  • Tumor Volume: Measure tumors 2-3 times per week.

  • Body Weight: Measure body weight 2-3 times per week as an indicator of general toxicity.

  • Clinical Observations: Monitor daily for any signs of distress.

  • Endpoint: The study is terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after the treatment course is complete. Euthanize animals if they show >20% body weight loss or other signs of severe morbidity.

• Data Analysis:

  • Calculate Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (ΔT / ΔC)] x 100, where ΔT is the change in mean tumor volume for the treated group and ΔC is the change for the control group.

Group	Dose (mg/kg)	Route	Schedule	Mean Tumor Volume (Day 21)	TGI (%)	Mean Body Weight Change (%)
Vehicle	-	PO	QD	1250 mm³	-	+2%
Compound X	50	PO	QD	500 mm³	60%	-5%
Positive Control	10	IP	Q3D	300 mm³	78%	-10%

Protocol: Efficacy in a PTZ-Induced Seizure Model

This acute model is used to screen for compounds with potential anticonvulsant activity.[3] Pentylenetetrazole (PTZ) is a GABA-A receptor antagonist that induces clonic seizures in rodents.

Objective: To evaluate the ability of the test compound to protect against or delay the onset of PTZ-induced seizures.

Methodology:

• Animal Model: Male Swiss albino mice, 20-25g.

• Acclimatization: Animals are acclimatized for at least 5 days.

• Procedure:

  • Randomize animals into treatment groups (n=8-10 per group).

  • Group 1: Vehicle Control (PO or IP)

  • Group 2: Test Compound (e.g., 10 mg/kg, PO or IP)[3][16]

  • Group 3: Positive Control (e.g., Diazepam, 5 mg/kg, IP)

  • Administer the vehicle, test compound, or positive control.

  • After a specific pretreatment time (e.g., 30-60 minutes), administer a convulsant dose of PTZ (e.g., 70-85 mg/kg, IP).[3]

• Observation & Endpoints:

  • Immediately after PTZ injection, place each mouse in an individual observation chamber.

  • Observe continuously for 30-60 minutes.

  • Latency to First Seizure: Record the time (in seconds) from PTZ injection to the onset of the first myoclonic jerk or generalized clonic seizure.

  • Seizure Severity: Score the severity of the seizure (e.g., using a standardized scale).

  • Protection/Mortality: Record the number of animals in each group that are protected from seizures and the number that die within the observation period.

Group	Dose (mg/kg)	Latency to First Seizure (sec, Mean ± SEM)	% Protection from Seizure	% Mortality
Vehicle	-	120 ± 15	0%	90%
Compound Y	10	280 ± 30	50%	40%
Diazepam	5	>1800 (Protected)	100%	0%
p < 0.05 compared to vehicle control

Conclusion

The in vivo evaluation of N-aryl-4-(1,3-dioxoisoindolin-2-yl)benzamides requires a tailored and scientifically rigorous approach. Given their structural similarity to thalidomide, the primary hypothesis often centers on their potential as CELMoDs, making oncology xenograft models a logical first step for efficacy testing.[14][17] However, the demonstrated anticonvulsant properties of some analogs highlight the importance of considering alternative mechanisms and employing relevant neurological models.[3] By following a phased strategy grounded in established guidelines like ARRIVE and OECD, researchers can generate reliable, reproducible, and comprehensive data to effectively assess the therapeutic potential of this promising class of compounds.

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• NIH. (2025). Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. NIH. Retrieved from [Link]

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• Semantic Scholar. (2020). Synthesis, in Vivo and in Silico Studies of N-Aryl-4-(1,3-Dioxoisoindolin-2-Yl)Benzamides as an Anticonvulsant Agent. Semantic Scholar. Retrieved from [Link]

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• Journal of Laboratory Animal Science. (2022). Animal models for Cancer research and treatment. Journal of Laboratory Animal Science. Retrieved from [Link]

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• SlideShare. (n.d.). OECD GUIDELINES.pptx. SlideShare. Retrieved from [Link]

• RSC Publishing. (2022). Design, synthesis, and biological evaluation of novel bioactive thalidomide analogs as anticancer immunomodulatory agents. RSC Publishing. Retrieved from [Link]

• Royal Society of Chemistry. (2020). New Activities of CELMoDs, Cereblon E3 Ligase-modulating Drugs. RSC Publishing. Retrieved from [Link]

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• ResearchGate. (2021). A novel Cereblon E3 ligase modulator with antitumor activity in gastrointestinal cancer. ResearchGate. Retrieved from [Link]

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• ResearchGate. (n.d.). The anticancer SAR studies of isoindolinone derivatives. ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the N-Acylation of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on setting up a representative acylation reaction using (4-Methylphenyl)(phenyl)methanamine hydrochloride. This document offers a detailed protocol for the N-benzoylation of this secondary amine, grounded in the principles of the Schotten-Baumann reaction, and provides insights into the rationale behind the experimental design.

Introduction

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a secondary amine salt with the chemical formula C₁₄H₁₆ClN and a molecular weight of 233.73 g/mol . Its structure, featuring a diarylmethylamine core, makes it a valuable building block in medicinal chemistry and materials science. The secondary amine functionality serves as a key reaction site for further molecular elaboration, such as N-alkylation, N-acylation, and cross-coupling reactions, enabling the synthesis of a diverse range of complex molecules. This guide will focus on a fundamental and widely applicable transformation: the N-acylation of the free amine derived from its hydrochloride salt.

Core Principles: The Schotten-Baumann Reaction

The protocol described herein is an adaptation of the Schotten-Baumann reaction, a robust method for the synthesis of amides from amines and acyl chlorides.[1][2][3] The reaction is typically performed under basic conditions. A key consideration when starting with an amine hydrochloride salt is the initial neutralization step to generate the free, nucleophilic secondary amine in situ.[4]

The fundamental mechanism involves the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the acyl chloride.[1] A base is crucial for two primary reasons: it neutralizes the hydrochloric acid byproduct of the reaction, preventing the protonation of the starting amine and the product amide, and it drives the reaction equilibrium towards the formation of the amide.[3] A two-phase system, often employing an organic solvent and an aqueous base solution, is a common variant of this reaction.[5]

Safety and Handling

Precautionary Measures: (4-Methylphenyl)(phenyl)methanamine hydrochloride and its related compounds may cause skin and eye irritation.[6][7][8] It is imperative to handle this compound in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, laboratory coat, and appropriate chemical-resistant gloves, must be worn at all times. Avoid inhalation of dust and direct contact with skin and eyes.[6][7][8]

Storage: Amine hydrochlorides should be stored in a cool, dry, and well-ventilated area in a tightly sealed container to prevent decomposition and reaction with moisture.[9][10]

In case of accidental exposure, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6][7]

Experimental Protocol: N-Benzoylation of (4-Methylphenyl)(phenyl)methanamine

This protocol details the N-benzoylation of (4-Methylphenyl)(phenyl)methanamine, generated in situ from its hydrochloride salt, with benzoyl chloride.

Materials and Reagents

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Quantity (mmol)	Quantity (mass/volume)
(4-Methylphenyl)(phenyl)methanamine HCl	C₁₄H₁₆ClN	233.73	5.0	1.17 g
Benzoyl Chloride	C₇H₅ClO	140.57	5.5	0.64 mL (0.77 g)
Sodium Hydroxide (NaOH)	NaOH	40.00	15.0	0.60 g
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	50 mL
Deionized Water	H₂O	18.02	-	30 mL
Saturated Sodium Bicarbonate Solution (aq.)	NaHCO₃	84.01	-	2 x 20 mL
Brine (Saturated NaCl Solution)	NaCl	58.44	-	20 mL
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	~2 g

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel (100 mL)

• Dropping funnel

• Ice bath

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (4-Methylphenyl)(phenyl)methanamine hydrochloride (1.17 g, 5.0 mmol).

• Dissolution and Neutralization: Add dichloromethane (25 mL) and deionized water (15 mL) to the flask. Begin vigorous stirring to create a biphasic mixture. Add sodium hydroxide (0.60 g, 15.0 mmol) to the mixture to neutralize the hydrochloride salt and generate the free amine. Stir for 10-15 minutes.

• Addition of Acylating Agent: Cool the flask in an ice bath. Dissolve benzoyl chloride (0.64 mL, 5.5 mmol) in dichloromethane (10 mL) and add this solution dropwise to the cooled, stirring reaction mixture over 15 minutes using a dropping funnel.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed (approximately 1-2 hours).

• Workup - Phase Separation: Transfer the reaction mixture to a 100 mL separatory funnel. Allow the layers to separate and drain the organic layer.

• Aqueous Washes: Wash the organic layer sequentially with 20 mL of deionized water, 20 mL of saturated sodium bicarbonate solution (to remove any unreacted benzoyl chloride and hydrochloric acid), and 20 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude N-benzoyl-(4-methylphenyl)(phenyl)methanamine.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Visualizing the Workflow

Caption: Experimental workflow for the N-benzoylation of (4-Methylphenyl)(phenyl)methanamine.

Mechanistic Rationale

The following diagram illustrates the key steps in the N-benzoylation reaction.

Caption: Key mechanistic steps of the Schotten-Baumann N-benzoylation.

Conclusion

This application note provides a detailed and reliable protocol for the N-acylation of (4-Methylphenyl)(phenyl)methanamine hydrochloride. By understanding the underlying principles of the Schotten-Baumann reaction and adhering to the specified safety precautions, researchers can confidently perform this transformation to generate valuable amide products for further investigation in drug discovery and materials science. The provided workflow and mechanistic diagrams serve as valuable tools for experimental planning and comprehension.

References

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Application Notes and Protocols for the Stable Storage of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a secondary amine salt with a benzhydryl scaffold, a structure of interest in pharmaceutical research and development. Ensuring the chemical stability of this compound during storage is paramount to obtaining reliable and reproducible experimental results and guaranteeing the quality and safety of any derived products. This guide provides a comprehensive overview of the optimal storage conditions, potential degradation pathways, and protocols for stability assessment of (4-Methylphenyl)(phenyl)methanamine hydrochloride. The recommendations herein are synthesized from established principles of organic chemistry, regulatory guidelines, and data from structurally analogous compounds.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of (4-Methylphenyl)(phenyl)methanamine hydrochloride is essential for designing appropriate storage strategies.

Property	Value	Source
Chemical Formula	C₁₄H₁₆ClN
Molecular Weight	233.74 g/mol
Appearance	Solid (assumed crystalline)	General knowledge
Form	Hydrochloride Salt	General knowledge

The hydrochloride salt form generally enhances the stability of amines. The protonation of the nitrogen atom's lone pair of electrons reduces its susceptibility to oxidation compared to the free base.[1] However, the benzhydryl and secondary amine moieties present potential vulnerabilities to other degradation mechanisms.

Recommended Storage Conditions

To maintain the long-term stability of (4-Methylphenyl)(phenyl)methanamine hydrochloride, the following storage conditions are recommended, grounded in guidelines for active pharmaceutical ingredients (APIs).[2][3]

Parameter	Recommendation	Rationale and In-depth Explanation
Temperature	Controlled room temperature: 15°C to 25°C (59°F to 77°F), with excursions up to 30°C (86°F) permitted.[2]	Elevated temperatures can accelerate chemical degradation reactions. Storing at controlled room temperature minimizes the kinetic energy of the molecules, reducing the likelihood of degradation.
Humidity	Store in a dry environment with controlled low relative humidity (RH).	Amine salts can be hygroscopic, meaning they absorb moisture from the air.[4][5][6] Absorbed water can act as a solvent, facilitating hydrolytic degradation or changes in the solid-state properties of the compound.
Light	Protect from light. Store in amber glass vials or other light-opaque containers.[7]	Compounds with aromatic rings and benzylic protons can be susceptible to photodegradation upon exposure to UV or visible light. Studies on the related compound benzydamine have shown rapid degradation upon UV exposure.
Atmosphere	For long-term storage, consider storage under an inert atmosphere (e.g., nitrogen or argon).	While the hydrochloride salt is less prone to oxidation than the free base, the benzylic position could still be susceptible to oxidative degradation over extended periods, especially in the presence of impurities that can act as catalysts.[1]
Container	Well-sealed, non-reactive containers (e.g., Type I borosilicate glass) with airtight closures.	Prevents exposure to atmospheric moisture and oxygen. The container material should be inert to prevent leaching of impurities into the compound.

Potential Degradation Pathways

Based on the structure of (4-Methylphenyl)(phenyl)methanamine hydrochloride, several degradation pathways can be postulated. Understanding these is crucial for developing stability-indicating analytical methods.

Caption: Potential Degradation Pathways for the Compound.

Photodegradation

The aromatic rings in the molecule can absorb UV light, leading to the formation of excited states that can undergo various reactions, including bond cleavage and the formation of radical species. This is a significant concern for compounds with benzylic structures.

Oxidation

The secondary amine, even in its protonated form, can be susceptible to oxidation over time, potentially forming hydroxylamines and subsequently nitrones. The benzylic carbon is also a potential site for oxidation.

Hydrolysis

While generally stable, in the presence of significant moisture, the hydrochloride salt could potentially dissociate, and in solution, an equilibrium with the free base could be established. However, for a solid crystalline salt, this is less of a concern under dry conditions.

Stability Testing Protocols

To experimentally determine the stability of (4-Methylphenyl)(phenyl)methanamine hydrochloride and establish a retest period, a stability study should be conducted according to the International Council for Harmonisation (ICH) guidelines.[8][9]

Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and to develop and validate a stability-indicating analytical method.[10][11][12][13]

Experimental Workflow for Forced Degradation:

Caption: Forced Degradation Study Workflow.

Protocol for Forced Degradation:

• Acid Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M hydrochloric acid. Heat at 60°C for a specified period (e.g., 2, 4, 8, 24 hours), taking samples at each time point.

• Base Hydrolysis: Dissolve the compound and add 0.1 M sodium hydroxide. Heat at 60°C, sampling at various time points.

• Oxidation: Treat a solution of the compound with 3% hydrogen peroxide at room temperature. Monitor the reaction over time.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for an extended period.

• Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

The goal is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve the degradation products from the parent compound.[10]

Long-Term and Accelerated Stability Studies

To establish a retest period, formal stability studies should be conducted on at least one batch of the compound.[8][9]

Study Type	Storage Condition	Testing Frequency (Typical)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	0, 3, 6, 9, 12, 18, 24 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	0, 3, 6 months

Protocol for Long-Term and Accelerated Stability Studies:

• Package the compound in the proposed container closure system.

• Place the samples in stability chambers set to the long-term and accelerated conditions.

• At each time point, withdraw samples and analyze them using a validated stability-indicating method.

• Monitor for changes in appearance, assay, degradation products, and water content.

Establishing a Retest Period

The retest period is the timeframe during which the API is expected to remain within its specifications when stored under the defined conditions.[14][15] For stable, crystalline solid APIs, a retest period of 24 to 60 months is often achievable, but this must be supported by long-term stability data.[16][17]

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is crucial for assessing the stability of (4-Methylphenyl)(phenyl)methanamine hydrochloride. A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is a suitable choice.

Proposed HPLC Method Parameters (to be optimized and validated):

Parameter	Suggested Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile(Gradient elution may be required to resolve all impurities)
Flow Rate	1.0 mL/min
Detection	UV at an appropriate wavelength (e.g., 230 nm)
Column Temperature	30°C
Injection Volume	10 µL

Method Validation: The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability.[18][19][20][21][22] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

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• 12. ijrpp.com [ijrpp.com]
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• 22. zenodo.org [zenodo.org]

Technical Notes & Optimization

Troubleshooting common issues in the synthesis of N-benzylisatin-aryl hydrazones.

Technical Support Center: Synthesis of N-benzylisatin-aryl hydrazones

Welcome to the technical support center for the synthesis of N-benzylisatin-aryl hydrazones. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during this valuable synthetic transformation. Here, we move beyond simple procedural lists to explore the underlying chemical principles, ensuring you can not only solve immediate issues but also proactively optimize your reaction conditions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the synthesis.

Q1: What is the fundamental reaction mechanism for the formation of N-benzylisatin-aryl hydrazones?

A1: The synthesis is a classic acid-catalyzed condensation reaction between the C3-ketone of N-benzylisatin and the terminal nitrogen of an aryl hydrazine. The mechanism proceeds in several steps:

• Protonation of the Carbonyl: The acid catalyst (commonly glacial acetic acid) protonates the oxygen of the C3-carbonyl group of N-benzylisatin, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: The terminal nitrogen atom of the aryl hydrazine, acting as a nucleophile, attacks the activated carbonyl carbon.

• Proton Transfer: A proton is transferred from the attacking nitrogen to the oxygen atom, forming a neutral carbinolamine intermediate.

• Dehydration: The hydroxyl group of the carbinolamine is protonated by the acid catalyst, forming a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen atom yields the stable C=N double bond of the hydrazone.[1]

This entire process is reversible, and the removal of water can help drive the reaction to completion.

Q2: My reaction is not proceeding, or the yield is very low. What are the most common initial checks?

A2: Low or no yield is a frequent issue. Before delving into complex optimization, verify these fundamentals:

• Reactant Quality: Ensure the N-benzylisatin and, particularly, the aryl hydrazine are pure. Aryl hydrazines can degrade upon storage, especially if exposed to air and light. Consider purifying the hydrazine if its appearance is discolored or clumped.

• Catalyst Presence: A catalytic amount of acid (e.g., a few drops of glacial acetic acid) is crucial to accelerate the reaction.[2] Without it, the reaction is often impractically slow.

• Reaction Monitoring: Do not rely solely on reaction time. Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting materials and the formation of the product. This provides a real-time assessment of the reaction's progress.[3]

Q3: What are the recommended solvents and temperatures for this reaction?

A3: The choice of solvent is critical for ensuring both reactants are fully dissolved.

• Primary Recommendation: Absolute ethanol is the most commonly used and effective solvent.[2] It readily dissolves both N-benzylisatin and most aryl hydrazine hydrochlorides (after neutralization) and has a suitable boiling point for refluxing. Methanol is also a viable alternative.[2]

• Temperature: The reaction is typically performed at reflux temperature to ensure a sufficient reaction rate.[2][3] This usually corresponds to the boiling point of the chosen alcoholic solvent (e.g., ~78 °C for ethanol).

Part 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to more complex experimental challenges.

Issue 1: Consistently Low Yields Despite Following Standard Protocols

Q: I have confirmed my reactant purity and the presence of a catalyst, but my yields are consistently below 50%. What advanced parameters can I adjust?

A: Causal Analysis & Solution Pathway

Low yields often stem from an unfavorable reaction equilibrium, reactant degradation, or suboptimal reaction conditions. A systematic approach is required to diagnose the root cause.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yields.

Step-by-Step Optimization Protocol:

• Stoichiometry Adjustment: While a 1:1 molar ratio is standard, aryl hydrazines can be prone to oxidation or side reactions.[4]

  • Action: Try using a slight excess of the aryl hydrazine (e.g., 1.1 to 1.2 equivalents). This can compensate for any degradation and help push the equilibrium towards the product.

• Catalyst Concentration: While essential, excess acid can lead to the formation of unwanted side products or the degradation of the acid-sensitive hydrazine.

  • Action: If you are using more than a few drops, reduce the amount. If yields are still low, consider a milder acid catalyst.

• Reaction Time and Temperature: The standard 2-4 hours at reflux is a guideline.[2] Electron-withdrawing groups on the aryl hydrazine can decrease its nucleophilicity, slowing the reaction.[4] Conversely, electron-donating groups can speed it up.

  • Action: Monitor the reaction via TLC. If starting material is still present after 4 hours, continue the reflux and check hourly. If the reaction stalls, a marginal increase in temperature (if possible with a higher boiling solvent) could be beneficial.

Issue 2: Difficulty in Product Purification and Presence of Side Products

Q: My crude product is an oily mixture, not a solid precipitate. Column chromatography gives multiple, hard-to-separate spots. What are the likely side products and how can I avoid them?

A: Causal Analysis & Solution Pathway

Oily products and complex mixtures often point to the formation of side products or the presence of unreacted starting materials. The primary suspects are often related to the stability of the reactants.

Common Side Products & Their Origins:

Side Product	Probable Cause	Prevention Strategy
Unreacted N-benzylisatin	Incomplete reaction due to insufficient time, temperature, or catalyst.	Monitor reaction to completion via TLC. Ensure adequate reflux.
Symmetrical Azine	Reaction of the aryl hydrazine with itself, often promoted by excessive heat or air oxidation.	Maintain an inert atmosphere (e.g., nitrogen or argon) during the reaction. Avoid unnecessarily high temperatures.
Degraded Hydrazine	Aryl hydrazines are sensitive to oxidation. This can lead to a complex mixture of byproducts.	Use fresh, high-purity hydrazine. Store it properly under an inert atmosphere and protected from light.
Double Condensation Product	If using hydrazine hydrate (N₂H₄·H₂O) instead of a substituted aryl hydrazine, reaction at both ends of hydrazine with two molecules of isatin can occur.	Ensure you are using a mono-substituted aryl hydrazine (e.g., phenylhydrazine).

Purification Protocol Optimization:

• Initial Work-up: After the reaction, if a solid does not precipitate upon cooling, try pouring the reaction mixture into a beaker of cold or ice water. This often induces precipitation of the organic product.

• Recrystallization: This is the most effective method for purifying the solid product.

  • Action: The crude product, once filtered, should be washed with cold ethanol to remove soluble impurities.[2] It can then be purified further by recrystallization from methanol or ethanol.[2]

• Column Chromatography: If recrystallization fails, column chromatography is necessary.

  • Solvent System: A common mobile phase is a mixture of ethyl acetate and hexane.[5] Start with a low polarity mixture (e.g., 1:9 ethyl acetate:hexane) and gradually increase the polarity to elute your product.[5]

Issue 3: Understanding the Synthesis of the N-benzylisatin Precursor

Q: I am having trouble with the first step: the synthesis of N-benzylisatin from isatin. What is a reliable protocol?

A: Causal Analysis & Solution Pathway

The N-benzylation of isatin is an N-alkylation reaction. The key is to effectively deprotonate the acidic N-H of the isatin lactam to form a nucleophilic anion, which then attacks the benzyl halide.

Reaction Mechanism: N-Benzylation of Isatin

Caption: Mechanism for the N-benzylation of isatin.

Validated Experimental Protocol for N-benzylisatin:

This protocol is adapted from established methodologies.[5]

• Setup: To a round-bottom flask, add isatin (1.0 eq), potassium carbonate (K₂CO₃, ~1.5-2.0 eq), and a polar aprotic solvent like dimethylformamide (DMF).

• Reagent Addition: Add benzyl halide (e.g., benzyl bromide or benzyl chloride, ~1.1 eq) to the stirred suspension. A catalytic amount of potassium iodide (KI) can be added to facilitate the reaction if using benzyl chloride.

• Reaction: Stir the mixture at room temperature or gently heat (e.g., 50-60 °C) for several hours until TLC analysis indicates the consumption of isatin.

• Work-up: Pour the reaction mixture into water. The product often precipitates and can be collected by filtration. If not, extract the aqueous mixture with a solvent like ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under vacuum. The resulting crude product can be purified by recrystallization or flash column chromatography.[5]

References

• Al-Ostoot, F. H., et al. (2020). Synthesis of Novel Potent Biologically Active N-Benzylisatin-Aryl Hydrazones in Comparison with Lung Cancer Drug 'Gefitinib'. Applied Sciences. Available at: [Link]

• Singh, U. P., & Bhat, H. R. (2014). Synthesis and Fragmentation Behavior Study of n-alkyl/benzyl Isatin Derivatives Present in Small/Complex Molecules. Journal of Applicable Chemistry. Available at: [Link]

• Reddy, P. S. N., et al. (2005). Synthesis and Evaluation of Some New Isatin Hydrazones for Their Antibacterial, Antioxidant and Cytotoxic Activities. Asian Journal of Chemistry. Available at: [Link]

• Yıldırım, S., et al. (2024). Investigation of Newly Synthesized Fluorinated Isatin-Hydrazones by In Vitro Antiproliferative Activity, Molecular Docking, ADME Analysis, and e-Pharmacophore Modeling. ACS Omega. Available at: [Link]

• Shakir, T. H., et al. (2020). Synthesis And Preliminary Antimicrobial Evaluation Of Schiff Bases Of N-Benzyl Isatin Derivatives. Systematic Reviews in Pharmacy. Available at: [Link]

• Al-Ostoot, F. H., et al. (2020). Synthesis of Novel Potent Biologically Active N-Benzylisatin-Aryl Hydrazones in Comparison with Lung Cancer Drug 'Gefitinib'. ResearchGate. Available at: [Link]

• Singh, P., et al. (2022). Design, Synthesis and Mechanistic Studies of Novel Isatin-Pyrazole Hydrazone Conjugates as Selective and Potent Bacterial MetAP Inhibitors. National Institutes of Health. Available at: [Link]

• Akhtar, M. J., et al. (2024). Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect. PubMed Central. Available at: [Link]

• Bhattacharya, S., et al. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. PubMed Central. Available at: [Link]

• Vine, K. L., et al. (2009). Synthesis and cytotoxic studies of novel 5-phenylisatin derivatives and their anti-migration and anti-angiogenic evaluation. PubMed Central. Available at: [Link]

• American Chemical Society. (n.d.). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Organic Chemistry Portal. Available at: [Link]

• Gintautaite, V., et al. (2021). Novel N-Substituted Amino Acid Hydrazone-Isatin Derivatives: Synthesis, Antioxidant Activity, and Anticancer Activity in 2D and 3D Models In Vitro. MDPI. Available at: [Link]

• Jencks, W. P. (2016). Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange. PubMed Central. Available at: [Link]

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• 1. Isatin-tethered halogen-containing acylhydrazone derivatives as monoamine oxidase inhibitor with neuroprotective effect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Technical Support Center: Purification of (4-Methylphenyl)(phenyl)methanamine Hydrochloride

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of crude (4-Methylphenyl)(phenyl)methanamine hydrochloride. We will address common challenges and frequently asked questions, grounding our advice in established chemical principles and field-proven methodologies.

Section 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for handling and purifying (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Q1: What are the key physical properties of (4-Methylphenyl)(phenyl)methanamine hydrochloride?

A1: Understanding the compound's physical properties is the first step in designing a purification strategy. Key properties are summarized below.

Property	Value	Source
Molecular Formula	C₁₄H₁₆ClN	[1]
Molecular Weight	233.73 g/mol	[1]
Appearance	Typically a white to off-white crystalline solid.	General chemical knowledge
Parent Compound	4-Methylbenzhydrylamine	[1]

Q2: What are the most common impurities I should expect from a reductive amination synthesis?

A2: The most common synthetic route to (4-Methylphenyl)(phenyl)methanamine is the reductive amination of (4-methylphenyl)(phenyl)methanone. Impurities are typically route-specific and arise from incomplete reactions or side reactions.[2][3]

Impurity	Chemical Name	Origin	Removal Strategy
Unreacted Ketone	(4-methylphenyl)(phenyl)methanone	Incomplete reaction.	Acid-base extraction, column chromatography, recrystallization.
Alcohol Byproduct	(4-methylphenyl)(phenyl)methanol	Reduction of the starting ketone.	Acid-base extraction, column chromatography.
Over-Alkylated Amine	Bis[(4-methylphenyl)(phenyl)methyl]amine	Reaction of the product amine with another molecule of the intermediate imine.	Column chromatography.
Inorganic Salts	e.g., NaCl, MgSO₄	Remnants from reaction workup or drying steps.[4]	Washing with a solvent in which the product is insoluble, or careful recrystallization.
Solvent Residues	e.g., THF, Dichloromethane, Ethanol	Trapped solvent within the crystal lattice.	Drying under high vacuum, recrystallization.

Q3: What is the general strategy for purifying a crude amine hydrochloride salt?

A3: The general strategy hinges on exploiting the differences in physical properties (polarity, solubility) between the desired salt and the impurities. The choice of method depends on the nature and quantity of the impurities present.

Caption: Decision workflow for selecting a purification method.

Q4: How can I confirm the purity of my final product?

A4: A combination of analytical techniques is necessary to establish purity conclusively.

• Thin Layer Chromatography (TLC): A quick method to check for the presence of less polar impurities. A single spot suggests high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is crucial for confirming the structure and identifying organic impurities, even at low levels.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities typically broaden and depress the melting point.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity, often expressed as a percentage of the main peak area.

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during purification experiments in a question-and-answer format.

Recrystallization Issues

Q: My compound won't crystallize from the chosen solvent system. What should I do?

A: Causality: This typically occurs for one of two reasons: the compound is too soluble in the chosen solvent, even at low temperatures, or the solution is not sufficiently supersaturated.

Recommended Actions:

• Add an Anti-Solvent: If your compound is dissolved in a polar solvent like isopropanol or ethanol, slowly add a non-polar anti-solvent (e.g., diethyl ether, hexane, or ethyl acetate) dropwise until persistent cloudiness appears.[5] Then, warm the mixture until it becomes clear and allow it to cool slowly.

• Increase Concentration: If the solution is too dilute, carefully evaporate some of the solvent under reduced pressure and attempt to cool again.

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod just below the solvent line. This creates microscopic imperfections that can serve as nucleation sites.

  • Seeding: Add a tiny crystal of previously purified product to the cooled solution to initiate crystal growth.

  • Drastic Cooling: Place the flask in a dry ice/acetone bath for a short period. This can sometimes force precipitation, though it may result in smaller, less pure crystals.

Q: My product precipitates as an oil, not a solid ("oiling out"). How can I fix this?

A: Causality: "Oiling out" happens when the solute's solubility limit is exceeded at a temperature above its melting point. The compound comes out of solution as a liquid phase instead of a solid crystal lattice.

Recommended Actions:

• Re-heat and Dilute: Warm the mixture to re-dissolve the oil, then add more of the primary solvent to make the solution more dilute. Allow it to cool much more slowly.

• Change Solvent System: Switch to a solvent system with a lower boiling point.

• Lower the Crystallization Temperature: Ensure cooling is slow and gradual. Start with room temperature, then move to a refrigerator, and finally a freezer.

• Agitate at Lower Temperature: Once the solution is cold, vigorous stirring can sometimes break up the oil and induce crystallization.

Caption: Troubleshooting workflow for "oiling out".

Q: The purified product is still discolored. What is the cause and solution?

A: Causality: Color is often due to highly conjugated, non-polar impurities that are present in very small amounts but are intensely colored. These can get trapped in the crystal lattice during recrystallization.

Recommended Actions:

• Activated Charcoal Treatment: Dissolve the crude product in the hot recrystallization solvent. Add a small amount (1-2% by weight) of activated charcoal. Keep the solution hot for 5-10 minutes with stirring.

• Hot Filtration: Filter the hot solution through a pad of Celite or fluted filter paper to remove the charcoal. This step must be done quickly to prevent premature crystallization.

• Recrystallize: Allow the clear, hot filtrate to cool as usual. The colored impurities should have been adsorbed onto the charcoal.

Persistent Impurities

Q: My NMR shows unreacted (4-methylphenyl)(phenyl)methanone. How do I remove it?

A: Causality: The starting ketone is neutral and less polar than the amine hydrochloride salt. This difference in chemical property is key to its removal.

Recommended Actions:

• Solvent Wash/Slurry: The most direct method. Wash or slurry the crude solid with a non-polar solvent like hexane or a slightly more polar one like ethyl acetate.[5] The ketone is soluble in these solvents, while the polar hydrochloride salt is not.

• Acid-Base Extraction: This is a highly effective, albeit more involved, method. It requires converting the salt back to the free base. See Protocol 2 for a detailed procedure.

Q: How do I remove inorganic salts from my product?

A: Causality: Inorganic salts (like NaCl) are highly polar and often result from using aqueous reagents (e.g., aqueous HCl) during salt formation or workup.[4] They are generally insoluble in organic solvents.

Recommended Actions:

• Dissolve and Filter: Dissolve the crude product in a suitable organic solvent where the amine hydrochloride is soluble but the inorganic salt is not (e.g., hot isopropanol). The inorganic salt can then be removed by filtration.

• Convert to Free Base: If the product is very water-soluble, an acid-base extraction (Protocol 2) is the best approach. After converting to the free base and extracting into an organic solvent, the inorganic salts will remain in the aqueous layer. The pure HCl salt can then be reformed using anhydrous HCl.[4]

Chromatography Challenges

Q: My compound streaks badly on a silica gel column. How can I get a clean separation?

A: Causality: Amine hydrochloride salts are highly polar and will likely remain at the baseline (Rf = 0) on a standard silica gel column. The free amine base can interact strongly with the acidic silanol groups on the silica surface, causing significant tailing or "streaking".[6]

Recommended Actions:

• Purify as the Free Base: Do not run the salt on the column. First, convert the crude salt to the free base using an aqueous base wash (see Protocol 2, steps 1-3).

• Use a Modified Mobile Phase: Add a small amount of a basic modifier to your eluent to suppress the interaction with silica.

  • Triethylamine (Et₃N): A common choice. Use a mobile phase like Hexane/Ethyl Acetate with 0.5-1% triethylamine.

  • Ammonia in Methanol: For more polar amines, a gradient of Dichloromethane/Methanol with a small percentage of a 10% ammonia in methanol solution can be effective.[7]

• Consider Alternative Stationary Phases:

  • Amine-Functionalized Silica: These columns are designed for purifying basic compounds and can often provide excellent separation without mobile phase modifiers.[6]

  • Reversed-Phase Chromatography: Purifying the free base on a C18 column with a mobile phase buffered at a high pH (to ensure the amine is deprotonated) can be very effective.[6]

Section 3: Detailed Protocols

Protocol 1: Purification by Recrystallization (Isopropanol/Diethyl Ether System)

This protocol uses a polar solvent to dissolve the compound and a non-polar anti-solvent to induce crystallization.

• Dissolution: Place the crude (4-Methylphenyl)(phenyl)methanamine hydrochloride in an Erlenmeyer flask. Add the minimum amount of hot isopropanol required to fully dissolve the solid. Stir and heat gently in a water bath.

• Precipitation: Remove the flask from the heat. Slowly add diethyl ether dropwise with constant swirling. Continue adding until a faint, persistent cloudiness appears.

• Clarification: Gently warm the mixture until the solution becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, place it in a refrigerator (4 °C) for several hours, or preferably overnight, to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Protocol 2: Purification via Acid-Base Extraction

This powerful technique purifies the compound in its free base form before converting it back to the pure hydrochloride salt.

Caption: Workflow for purification via Acid-Base Extraction.

• Free Base Formation: Dissolve the crude hydrochloride salt in an organic solvent like dichloromethane (DCM) or ethyl acetate. Transfer to a separatory funnel and wash with a 1M aqueous solution of sodium hydroxide (NaOH). The amine salt will be neutralized to the free base, which will remain in the organic layer.

• Remove Basic Impurities: Separate the layers. The aqueous layer contains inorganic salts and can be discarded.

• Isolate Neutral Impurities: Wash the organic layer with 1M aqueous HCl. The free amine base will be protonated and extracted into the aqueous layer, leaving non-basic impurities (like the starting ketone) in the organic layer.

• Discard Impurities: Separate the layers and discard the organic layer containing the neutral impurities.

• Regenerate Free Base: Place the aqueous layer (which now contains your purified amine hydrochloride) in a flask and cool it in an ice bath. Slowly add a concentrated NaOH solution until the pH is strongly basic (pH > 10). The free amine will often precipitate or form an oil.

• Extract Pure Amine: Extract the pure free amine from the aqueous solution using three portions of fresh DCM or ethyl acetate.

• Dry and Isolate: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the pure free amine, often as an oil.

• Reform Pure Salt: Dissolve the purified free amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate. Add a solution of anhydrous HCl (e.g., 2M HCl in diethyl ether) dropwise until precipitation ceases. Collect the pure white solid by vacuum filtration and dry under vacuum.

Section 4: References

• ResearchGate. (2017). Purification of organic hydrochloride salt? [Online Forum]. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2734294, (4-Methylphenyl)(phenyl)methanamine hydrochloride. PubChem. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Synthesis of Diarylmethylamines via Palladium-Catalyzed Regioselective Arylation of 1,1,3-Triaryl-2-Azaallyl Anions. RSC Publishing. Available at: [Link]

• ChemSynthesis. (2025). (4-methylphenyl)(phenyl)methanone. ChemSynthesis. Available at: [Link]

• ChemBK. (2024). (4-(p-tolyloxy)phenyl)methanamine hydrochloride. ChemBK. Available at: [Link]

• precisionFDA. (n.d.). (4-CHLOROPHENYL)(PHENYL)METHANAMINE, (R)-. precisionFDA. Available at: [Link]

• Pharmaffiliates. (n.d.). 163837-57-8 | Product Name : (R)-(4-Chlorophenyl)(phenyl)methanamine. Pharmaffiliates. Available at: [Link]

• Kunalan, V., et al. (2009). Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods. Journal of Forensic Sciences, 54(4), 850-860. Available at: [Link]

• ResearchGate. (2018). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? [Online Forum]. Available at: [Link]

• Collins, M., et al. (2022). Impurity profiling of methamphetamine synthesized from methyl α-acetylphenylacetate. Drug Testing and Analysis, 14(3), 466-476. Available at: [Link]

• Google Patents. (n.d.). CA2514092C - Novel cocrystallization of hydrochloric acid salt of an active agent. Google Patents. Available at:

• Sciencemadness.org. (2006). Isolation of primary amines as HCL salt problem. [Online Forum]. Available at: [Link]

• ResearchGate. (n.d.). SYNTHESIS OF 1-({7-METHOXY-2-[4-(METHYLSULFANYL) PHENYL]-1- BENZOFURAN-5-YL}-N-[(N-ETHYLPYRROLIDIN-2-YL) METHYL]METHANAMINE BY REDUCTIVE AMINATION. ResearchGate. Available at: [Link]

• Sanphui, P., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. CrystEngComm, 14(11), 3945-3955. Available at: [Link]

• Wikipedia. (n.d.). 4-Hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone. Wikipedia. Available at: [Link]

• ResearchGate. (n.d.). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods. ResearchGate. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2. RSC Publishing. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. RSC Publishing. Available at: [Link]

• Reddit. (2018). Ways of crashing out amines. [Online Forum]. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. Available at: [Link]

• YouTube. (2023). Synthesis of Adderall by Reductive Amination of P2P (1-phenyl-2-propanone) with NaBH3CN. YouTube. Available at: [Link]

• YouTube. (2022). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Available at: [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139030200, 1-(4-(4-Methylphenoxy)phenyl)methanamine--hydrogen chloride (1/1). PubChem. Available at: [Link]

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Technical Support Center: Enhancing Analytical Sensitivity for (4-Methylphenyl)(phenyl)methanamine Hydrochloride

Prepared by: Senior Application Scientist

Welcome to the technical support center dedicated to refining analytical methods for (4-Methylphenyl)(phenyl)methanamine hydrochloride (CAS: 134-84-9). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and enhance detection sensitivity in their experiments. We will explore the causality behind experimental choices, providing field-proven insights to ensure your methods are robust, reliable, and sensitive.

Introduction to the Analyte

(4-Methylphenyl)(phenyl)methanamine hydrochloride is a secondary amine salt. Its structure, featuring two aromatic rings, makes it amenable to UV detection, while its basic nitrogen atom is a key factor in its chromatographic behavior and potential for derivatization. Achieving high sensitivity is crucial for applications such as impurity profiling, pharmacokinetic studies, and quality control, where trace-level detection is often required.[1][2]

This guide provides troubleshooting and optimization strategies primarily for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), the two most powerful and commonly employed techniques for this type of analysis.

Section 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse technique for the analysis of non-volatile or thermally labile compounds like (4-Methylphenyl)(phenyl)methanamine HCl. Reversed-phase chromatography is typically the method of choice due to the analyte's moderate polarity.

Frequently Asked Questions (FAQs) - HPLC

Q1: What is a recommended starting point for an HPLC method?

A1: A robust starting point is a reversed-phase C18 or C8 column. The analyte's diphenylmethane core has sufficient hydrophobicity for good retention on these stationary phases. A mobile phase consisting of acetonitrile or methanol and a buffered aqueous phase (e.g., phosphate or formate buffer) is standard. The buffer is critical to ensure the secondary amine is consistently protonated (pH < pKa), which prevents peak tailing and ensures reproducible retention times. A typical starting pH would be between 2.5 and 4.0. Detection is commonly performed using a UV detector at a wavelength around 225 nm, where the phenyl rings exhibit strong absorbance.

Q2: My peak is tailing significantly. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like this analyte is almost always caused by secondary interactions between the protonated amine and residual, acidic silanol groups on the silica-based column packing.

• Causality: At low to mid-pH, the analyte is a positive cation, which can interact ionically with deprotonated silanols (SiO-), leading to a portion of the analyte molecules being retained longer than the bulk, resulting in a tailed peak.

• Solutions:

  • Lower the Mobile Phase pH: Decrease the pH to 2.5-3.0. This protonates the silanol groups (SiOH), minimizing the ionic interaction.

  • Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM) can help to shield the silanol groups and reduce secondary interactions.

  • Use a Base-Deactivated Column: Modern columns are often "end-capped" or designed with base-deactivated silica to reduce the number of accessible silanol groups. Using such a column is highly recommended.

  • Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase. TEA will preferentially bind to the active silanol sites, improving the peak shape of the analyte.

Q3: How can I fundamentally increase the sensitivity of my HPLC method?

A3: Increasing sensitivity involves either increasing the signal from your analyte or decreasing the background noise.[3]

• Optimize Detector Wavelength: Ensure you are using the wavelength of maximum absorbance (λmax).

• Switch to a More Sensitive Detector: While UV is common, a Fluorescence Detector (FLD) can offer significantly higher sensitivity if the molecule is naturally fluorescent or can be derivatized with a fluorescent tag.[4] The ultimate in sensitivity and selectivity is a Mass Spectrometer (MS) detector.[5]

• Increase Injection Volume: Injecting more sample will increase the signal. However, this can lead to peak distortion if the sample solvent is stronger than the mobile phase or if you overload the column.[3]

• Sample Pre-concentration: Techniques like solid-phase extraction (SPE) can be used to concentrate the analyte from a dilute sample before injection.

• Derivatization: For fluorescence detection, a derivatizing agent that attaches a fluorophore to the secondary amine can boost sensitivity by several orders of magnitude.[4][6]

HPLC Troubleshooting Guide

This guide addresses common issues encountered during method development and routine analysis.

Issue	Potential Cause	Recommended Solution
No Peak Detected	Incorrect wavelength setting on UV detector.	Verify the λmax for the analyte. Start at ~225 nm.
Analyte is not eluting from the column (too strongly retained).	Increase the organic solvent percentage in the mobile phase.
System leak or blockage.	Check system pressure. A low pressure may indicate a leak; high pressure suggests a blockage.[7]
Poor Resolution	Inadequate separation from other components.	Optimize the mobile phase composition (try methanol vs. acetonitrile, adjust pH). Implement a gradient elution.[8]
Column is old or contaminated.	Flush the column with a strong solvent or replace it.[9]
Baseline Noise/Drift	Contaminated or poor-quality mobile phase solvents.	Use high-purity HPLC or LC-MS grade solvents and fresh buffers.[10]
Column requires conditioning.	Flush the column with the mobile phase until the baseline is stable.
Detector lamp is failing.	Check lamp energy and replace if necessary.
Irreproducible Retention Times	Fluctuating column temperature.	Use a column oven to maintain a constant temperature.[11]
Inconsistent mobile phase preparation.	Ensure accurate and consistent preparation of the mobile phase. Use a bottle cap that limits evaporation.
Pump malfunction or air bubbles.	Degas the mobile phase and prime the pump.

Workflow for HPLC Troubleshooting

The following diagram illustrates a logical workflow for diagnosing and resolving common HPLC issues.

Caption: A logical workflow for troubleshooting common HPLC problems.

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional sensitivity and specificity, making it ideal for trace analysis. However, for (4-Methylphenyl)(phenyl)methanamine hydrochloride, direct analysis is not feasible. The compound is a salt, which is non-volatile. It must be converted to its volatile free-base form or derivatized prior to injection.

Frequently Asked Questions (FAQs) - GC-MS

Q1: Why can't I inject the hydrochloride salt directly into the GC?

A1: The GC inlet operates at high temperatures (typically >200°C) to vaporize the sample. Injecting the hydrochloride salt will cause it to decompose rather than vaporize, leading to no peak, broad peaks, and contamination of the inlet liner. The analyte must be in a neutral, volatile form.

Q2: How do I prepare the sample for GC-MS analysis?

A2: You have two primary options:

• Free-Basing: This is the simplest approach. Dissolve the sample in a suitable solvent (e.g., methanol). Add a base (e.g., a dilute sodium hydroxide or ammonium hydroxide solution) to neutralize the HCl and deprotonate the amine. Then, perform a liquid-liquid extraction (LLE) with an immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to extract the neutral, free-base form of the analyte. The organic layer is then concentrated and injected.

• Derivatization: This involves reacting the secondary amine with a reagent to form a more volatile and thermally stable derivative. A common approach is silylation (e.g., using BSTFA), which replaces the active hydrogen on the nitrogen with a trimethylsilyl (TMS) group. Derivatization can also improve chromatographic peak shape by masking the active amine group.[12]

Q3: My sensitivity is poor. How can I improve it with GC-MS?

A3:

• Use Selected Ion Monitoring (SIM): Instead of scanning for all masses, program the mass spectrometer to only monitor a few characteristic ions of your compound. This increases the dwell time on your ions of interest, dramatically improving the signal-to-noise ratio.[13]

• Check for Active Sites: The free amine is basic and can interact with acidic sites in the GC inlet liner or the column, causing peak tailing and sample loss. Use a deactivated liner and ensure your column is in good condition.

• Optimize Temperatures: Ensure the inlet temperature is high enough to ensure rapid vaporization without causing degradation. Optimize the oven temperature program for the best peak focusing.

• Consider Chemical Ionization (CI): If Electron Ionization (EI) results in excessive fragmentation and a weak molecular ion, Negative Chemical Ionization (NCI) after derivatization with an electrophoric group can provide extraordinary sensitivity for certain compounds.[14]

GC-MS Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Ghost Peaks/Carryover	Contamination in the syringe, inlet liner, or front of the column.	Run a solvent blank. Clean or replace the syringe and inlet liner. Bake out the column at its maximum allowed temperature.[15]
Peak Tailing	Active sites in the system interacting with the amine.	Use a deactivated inlet liner. Consider derivatizing the sample to block the active amine group.
Column degradation.	Condition or replace the column.
Poor Reproducibility	Inconsistent sample preparation (extraction/derivatization).	Ensure the pH adjustment and extraction steps are consistent. For derivatization, ensure the reaction goes to completion.
Variable injection volume or technique.	Use an autosampler for consistent injections. Check for leaks in the injection port septum.[16]
No Molecular Ion in MS	Extensive fragmentation with Electron Ionization (EI).	This is common. Use the fragmentation pattern for identification. If the molecular weight is needed, try a softer ionization technique like Chemical Ionization (CI).

Decision Logic: HPLC vs. GC-MS

Choosing the right technique depends on the analytical goal, sample matrix, and available equipment.

Caption: Decision tree for selecting between HPLC and GC-MS.

Section 3: Experimental Protocols

Protocol 1: Sample Preparation for GC-MS (Free-Basing)

This protocol describes the conversion of the hydrochloride salt to its volatile free base for GC-MS analysis.

• Standard/Sample Preparation: Accurately weigh ~10 mg of (4-Methylphenyl)(phenyl)methanamine HCl and dissolve in 10 mL of methanol to create a 1 mg/mL stock solution.

• Dilution: Pipette 1 mL of the stock solution into a 15 mL glass vial.

• Basification: Add 1 mL of 1 M Sodium Hydroxide (NaOH) solution dropwise while vortexing. Check the pH to ensure it is > 10.

• Extraction: Add 5 mL of ethyl acetate to the vial. Cap securely and vortex for 2 minutes to extract the free base into the organic layer.

• Phase Separation: Centrifuge the vial at 2000 rpm for 5 minutes to achieve clean separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean vial.

• Drying & Concentration (Optional): Pass the organic layer through a small amount of anhydrous sodium sulfate to remove residual water. If higher concentration is needed, evaporate the solvent under a gentle stream of nitrogen and reconstitute in a smaller, known volume of ethyl acetate.

• Analysis: Transfer the final solution to a GC vial for injection.

Self-Validation Check: Spike a blank matrix with a known amount of the analyte and perform the extraction. An acceptable recovery is typically within 85-115%, demonstrating the efficiency of the extraction process.[8]

Protocol 2: General Purpose RP-HPLC Method

This protocol provides a starting point for the analysis of (4-Methylphenyl)(phenyl)methanamine HCl.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 90% B

  • 10-12 min: Hold at 90% B

  • 12-12.1 min: 90% to 30% B

  • 12.1-15 min: Hold at 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: UV at 225 nm.

• Sample Diluent: 50:50 Acetonitrile:Water.

System Suitability: Before running samples, perform five replicate injections of a standard solution. The relative standard deviation (RSD) for peak area and retention time should be <2.0%, and the USP tailing factor should be <1.5. This validates that the system is performing correctly.[17][18]

References

• ChemBK. (2024). 4-(p-tolyloxy)phenyl)methanamine hydrochloride.
• ChemBK. (2024). 4-(4-methylphenoxy)benzylamine hcl.
• ChemicalBook. (n.d.). (4-(p-tolyloxy)phenyl)methanamine hydrochloride synthesis.
• Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
• PubMed. (n.d.).
• PubChem. (2026). 1-(4-(4-Methylphenoxy)phenyl)methanamine--hydrogen chloride (1/1).
• ResearchGate. (n.d.).
• PubChem. (2026). (4-Methylphenyl)(phenyl)methanamine hydrochloride.
• MDPI. (n.d.).
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• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.).
• MDPI. (n.d.). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling.
• LCGC International. (2021). Simple Tips to Increase Sensitivity in U/HPLC Analysis.
• ResearchGate. (2020). Development and validation of the method for simultaneous determination of Benzydamine hydrochloride and methylparaben in dosage form by HPLC.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.).
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• Cormica Pharma & Med Device Testing. (n.d.). Understanding Impurity Analysis.
• GL Sciences. (n.d.). How to Improve Sensitivity.
• Agilent. (2022). Intelligent Agilent GC/MS/MS Conquering Analytical Challenges.
• alwsci. (2025).
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• Analytical method valid
• SciSpace. (n.d.). Spectroscopic Methods in Organic Chemistry.
• PharmaGuru. (2025). GC Troubleshooting: 7+ Common Problems and Their Solution.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Spectroscopic and mass spectrometric methods for the characteris
• ResearchGate. (n.d.). Gas chromatography-negative ion chemical ionisation mass spectrometry using o-(pentafluorobenzyloxycarbonyl)
• GC-MS applications in pharmaceutical analysis. (2017).
• NIST WebBook. (n.d.). Methanone, (4-methylphenyl)phenyl-.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025).
• Newer Developments in HPLC Impacting Pharmaceutical Analysis: A Brief Review. (2013).
• IJCRT.org. (2024).
• ResearchGate. (n.d.). The Characterization of 4-Methoxy-N-Ethylamphetamine HCl.
• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.).
• Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems.

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of (4-Methylphenyl)(phenyl)methanamine hydrochloride and Other Benzylamines in Neuromodulatory Research

This guide provides a comprehensive comparison of the potential efficacy of (4-Methylphenyl)(phenyl)methanamine hydrochloride within the broader class of benzylamines. Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding of structure-activity relationships (SAR) and provides detailed experimental protocols to empower researchers in their exploration of novel neuromodulatory agents. While direct comparative data for (4-Methylphenyl)(phenyl)methanamine hydrochloride is limited in publicly accessible literature, this guide will extrapolate its potential efficacy based on established SAR principles within the benzylamine class, focusing on key molecular targets such as monoamine oxidases (MAO) and monoamine transporters.

Introduction to Benzylamines: A Scaffold of Neuromodulatory Potential

Benzylamines are a class of organic compounds characterized by a benzyl group attached to an amine. This structural motif is a cornerstone in medicinal chemistry, forming the backbone of numerous physiologically active compounds. Their ability to interact with a wide range of biological targets, particularly those involved in neurotransmission, has made them a focal point for the development of therapeutics for neurological and psychiatric disorders.

(4-Methylphenyl)(phenyl)methanamine hydrochloride , also known as 4-methylbenzhydrylamine hydrochloride, is a specific benzylamine derivative.[1] Its structure, featuring a phenyl group and a 4-methylphenyl (p-tolyl) group attached to a central aminomethane core, suggests its potential to interact with monoamine systems in the central nervous system.[1] The hydrochloride salt form enhances its solubility in aqueous solutions, a crucial property for experimental assays.

The Neuromodulatory Landscape: Key Targets for Benzylamines

The efficacy of benzylamine derivatives as neuromodulators is primarily attributed to their interaction with two major classes of proteins:

• Monoamine Oxidases (MAO): These enzymes, existing in two isoforms (MAO-A and MAO-B), are responsible for the degradation of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can lead to an increase in the synaptic availability of these neurotransmitters, a mechanism underlying the therapeutic effects of many antidepressant and anti-Parkinsonian drugs.[]

• Monoamine Transporters: These membrane proteins (dopamine transporter - DAT, norepinephrine transporter - NET, and serotonin transporter - SERT) are responsible for the reuptake of neurotransmitters from the synaptic cleft back into the presynaptic neuron. Inhibition of these transporters prolongs the action of neurotransmitters in the synapse.[3]

The specific substitutions on the aromatic rings of the benzylamine scaffold dictate the potency and selectivity of these interactions.

Comparative Efficacy: A Structure-Activity Relationship (SAR) Perspective

In the absence of direct head-to-head studies involving (4-Methylphenyl)(phenyl)methanamine hydrochloride, we can infer its potential efficacy by examining the SAR of related benzylamine and benzhydrylamine analogs.

Monoamine Oxidase (MAO) Inhibition

Table 1: Comparative MAO Inhibition of Selected Benzylamine Derivatives

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity (A vs. B)	Reference
4-(2-Methyloxazol-4-yl)benzenesulfonamide	43.3	3.47	MAO-B selective	[4]
Luteolin	8.57	-	MAO-A selective	[6]
Calycosin	-	7.19	MAO-B selective	[6]

This table presents data for structurally related compounds to illustrate the impact of different substitutions on MAO inhibition.

Based on the general structure of (4-Methylphenyl)(phenyl)methanamine, with its two phenyl rings, it is plausible that it could exhibit inhibitory activity against MAO. The 4-methyl group on one of the phenyl rings may influence its binding affinity and selectivity for either MAO-A or MAO-B.

Dopamine Transporter (DAT) Affinity

Benzhydrylamine analogs are known to interact with the dopamine transporter. The affinity for DAT is highly dependent on the substitutions on the phenyl rings. For example, a study on a novel DAT inhibitor, 4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone, demonstrated that chemical modifications of the lead compound led to a high-affinity analogue with Ki values of 11 nM for binding affinity and 55 nM for inhibition of dopamine reuptake.[3][7] This highlights that substitutions on the phenyl rings can dramatically impact DAT affinity.

Table 2: Comparative Dopamine Transporter (DAT) Affinity of Selected Benzhydrylamine Analogs

Compound	DAT Binding Affinity (Ki, nM)	DAT Uptake Inhibition (Ki, nM)	Reference
4-hydroxy-1-methyl-4-(4-methylphenyl)-3-piperidyl 4-methylphenyl ketone (Lead Compound)	492	360	[3][7]
High-Affinity Analogue	11	55	[3][7]

(4-Methylphenyl)(phenyl)methanamine hydrochloride, being a benzhydrylamine derivative, is a candidate for DAT interaction. The 4-methyl group could potentially enhance its affinity for DAT compared to an unsubstituted benzhydrylamine, a hypothesis that warrants experimental validation.

Experimental Protocols for Efficacy Determination

To empirically determine and compare the efficacy of (4-Methylphenyl)(phenyl)methanamine hydrochloride with other benzylamines, a series of in vitro and in vivo experiments are essential. The following are detailed protocols for key assays.

In Vitro Efficacy Assessment

This assay determines the inhibitory potential of a compound against MAO-A and MAO-B.

Principle: The enzymatic activity of MAO is measured by monitoring the production of a detectable product from a substrate. The reduction in product formation in the presence of the test compound indicates inhibition.

Experimental Workflow:

MAO Inhibition Assay Workflow

Step-by-Step Protocol:

• Enzyme and Compound Preparation:

  • Reconstitute recombinant human MAO-A and MAO-B enzymes in the appropriate assay buffer.

  • Prepare serial dilutions of (4-Methylphenyl)(phenyl)methanamine hydrochloride and reference inhibitors (e.g., clorgyline for MAO-A, selegiline for MAO-B) in the assay buffer.

• Incubation:

  • In a 96-well plate, add the enzyme solution to each well.

  • Add the test compound or reference inhibitor solutions to the respective wells.

  • Incubate for a defined period (e.g., 15 minutes) at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding a suitable substrate (e.g., kynuramine or a commercial fluorogenic substrate).

  • Incubate for a specific time (e.g., 30 minutes) at 37°C.

  • Stop the reaction (if necessary, depending on the detection method).

  • Measure the signal (fluorescence or absorbance) using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This assay measures the affinity of a compound for the dopamine transporter.

Principle: The assay measures the ability of a test compound to compete with a radiolabeled ligand (e.g., [³H]WIN 35,428) for binding to the dopamine transporter expressed in cell membranes.

Experimental Workflow:

DAT Radioligand Binding Assay Workflow

Step-by-Step Protocol:

• Membrane Preparation:

  • Prepare cell membranes from a cell line stably expressing the human dopamine transporter (hDAT).

• Assay Setup:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of the radioligand (e.g., [³H]WIN 35,428), and varying concentrations of the test compound.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known DAT inhibitor like cocaine).

• Incubation and Filtration:

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach binding equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification and Analysis:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value of the test compound and then calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.[8]

In Vivo Efficacy Assessment

The FST is a widely used behavioral test to screen for antidepressant-like activity.[]

Principle: The test is based on the observation that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatments are known to increase the duration of mobility (swimming and climbing) and decrease the duration of immobility.[9]

Step-by-Step Protocol:

• Apparatus:

  • A transparent cylindrical container (e.g., 25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth where the mouse cannot touch the bottom.

• Procedure:

  • Administer the test compound (e.g., (4-Methylphenyl)(phenyl)methanamine hydrochloride), a vehicle control, or a positive control (e.g., imipramine) to different groups of mice at a specified time before the test (e.g., 30-60 minutes).

  • Gently place each mouse into the cylinder of water for a 6-minute session.

  • Record the entire session with a video camera.

• Data Analysis:

  • Score the duration of immobility during the last 4 minutes of the 6-minute test. Immobility is defined as the absence of any movement other than that required to keep the head above water.

  • Compare the immobility time between the different treatment groups. A significant decrease in immobility time compared to the vehicle group suggests an antidepressant-like effect.

Conclusion and Future Directions

(4-Methylphenyl)(phenyl)methanamine hydrochloride presents an intriguing scaffold for the exploration of novel neuromodulatory agents. Based on the established structure-activity relationships of related benzylamines, it is hypothesized to interact with key targets in the central nervous system, such as monoamine oxidases and the dopamine transporter. The 4-methyl substitution on one of its phenyl rings is likely to influence its potency and selectivity for these targets.

The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of (4-Methylphenyl)(phenyl)methanamine hydrochloride and its comparison with other benzylamine derivatives. Empirical determination of its IC50 values for MAO-A and MAO-B, as well as its Ki for the dopamine transporter, will be crucial in elucidating its pharmacological profile. Furthermore, in vivo studies, such as the forced swim test, will provide valuable insights into its potential therapeutic efficacy.

Future research should focus on a comprehensive in vitro and in vivo characterization of this compound. A broader screening against a panel of receptors and transporters will help to identify its full spectrum of activity and potential off-target effects. The synthesis and evaluation of a focused library of analogs with systematic modifications to the phenyl rings will further refine the understanding of the structure-activity relationships and guide the development of more potent and selective neuromodulatory agents.

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Spectroscopic comparison of N-benzylphthalimide and its precursors.

In the landscape of synthetic chemistry, particularly in the realm of drug development and materials science, the precise characterization of molecules is not merely a procedural formality but the bedrock of innovation and reproducibility. Spectroscopic techniques offer a powerful lens to peer into the molecular world, revealing the intricate details of structure and bonding. This guide, crafted from the perspective of a Senior Application Scientist, provides an in-depth spectroscopic comparison of N-benzylphthalimide and its precursors, phthalic anhydride and benzylamine. We will not only present the data but also delve into the causality behind the experimental choices and the interpretation of the spectral transformations that signify a successful synthesis.

The Synthetic Pathway: A Deliberate Design

The synthesis of N-benzylphthalimide from phthalic anhydride and benzylamine is a classic condensation reaction. The choice of glacial acetic acid as the reaction medium is a deliberate one, serving dual roles as a solvent and a catalyst.[1][2][3] The acidic environment protonates the carbonyl oxygen of phthalic anhydride, enhancing its electrophilicity and making it more susceptible to nucleophilic attack by the lone pair of electrons on the nitrogen atom of benzylamine. The reaction proceeds through a phthalic acid intermediate which then undergoes intramolecular cyclization with the elimination of a water molecule to form the stable five-membered imide ring.

The workup procedure, involving the precipitation of the crude product in ice-cold water, is a straightforward yet elegant method of purification. N-benzylphthalimide is sparingly soluble in water, especially at low temperatures, while the unreacted starting materials and the acetic acid solvent are readily soluble. This differential solubility allows for the effective separation of the desired product from the reaction mixture.

Experimental Protocols

Synthesis of N-benzylphthalimide

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of phthalic anhydride in a minimal amount of glacial acetic acid.

• To this stirring solution, add 1.0 equivalent of benzylamine dropwise. An exothermic reaction may be observed.

• Heat the reaction mixture to reflux (approximately 118 °C) for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker containing ice-cold water. A white precipitate of N-benzylphthalimide will form.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash thoroughly with cold water to remove residual acetic acid and any unreacted starting materials.

• Recrystallize the crude product from ethanol to obtain pure, needle-like crystals of N-benzylphthalimide.

• Dry the purified crystals in a desiccator.

Spectroscopic Analysis

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Spectra were recorded on a standard FT-IR spectrometer using the KBr pellet method for solid samples (phthalic anhydride, N-benzylphthalimide) and as a thin film for the liquid sample (benzylamine).

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Spectra were obtained on a 400 MHz NMR spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectra were recorded on a double-beam spectrophotometer using ethanol as the solvent.

Visualizing the Transformation

The synthesis of N-benzylphthalimide is a clear and direct transformation of functional groups, a process that can be visualized through the following workflow.

Caption: Synthetic workflow for N-benzylphthalimide.

A Comparative Spectroscopic Analysis

The true power of spectroscopy lies in its ability to track the conversion of reactants to products. By comparing the spectra of N-benzylphthalimide with its precursors, we can unequivocally confirm the formation of the desired imide structure.

FT-IR Spectroscopy: The Disappearance and Appearance of Key Functional Groups

The FT-IR spectrum provides a "fingerprint" of the functional groups present in a molecule. The transformation from phthalic anhydride and benzylamine to N-benzylphthalimide is clearly evidenced by the disappearance of characteristic reactant peaks and the emergence of new product peaks.

Functional Group	Phthalic Anhydride (cm⁻¹)	Benzylamine (cm⁻¹)	N-benzylphthalimide (cm⁻¹)
N-H Stretch	-	3370, 3290 (two bands for primary amine)	-
C=O Stretch (Anhydride)	1845, 1775 (symmetric and asymmetric)	-	-
C=O Stretch (Imide)	-	-	1770, 1715 (symmetric and asymmetric)[4]
C-N Stretch	-	~1340	~1380
Aromatic C-H Stretch	~3100-3000	~3100-3000	~3100-3000
Aromatic C=C Stretch	~1600, 1470	~1600, 1495, 1450	~1600, 1470
CH₂ Vibrations	-	~2925, 2855 (stretch)	~2930, 2860 (stretch)

Key Observations and Interpretation:

• Disappearance of N-H Stretches: The two characteristic N-H stretching bands of the primary amine in benzylamine, typically found around 3370 and 3290 cm⁻¹, are absent in the spectrum of N-benzylphthalimide.[5] This is a strong indication that the nitrogen atom has been incorporated into the imide ring.

• Shift in Carbonyl Stretches: Phthalic anhydride exhibits two distinct C=O stretching bands due to symmetric and asymmetric vibrations of the anhydride functional group, typically around 1845 and 1775 cm⁻¹.[6] In N-benzylphthalimide, these are replaced by two new C=O stretching bands at slightly lower wavenumbers (around 1770 and 1715 cm⁻¹), which are characteristic of the imide functional group. The change in the electronic environment around the carbonyl groups upon formation of the imide ring leads to this shift.

• Appearance of C-N Stretch: A prominent C-N stretching vibration appears in the spectrum of N-benzylphthalimide around 1380 cm⁻¹, further confirming the formation of the new carbon-nitrogen bond.

• Persistence of Aromatic and CH₂ Features: The aromatic C-H and C=C stretching vibrations from both precursors are retained in the product spectrum, as expected. Similarly, the C-H stretching vibrations of the benzyl group's methylene (CH₂) are also present.

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in a molecule. The comparison of the spectra clearly illustrates the covalent linking of the phthalic and benzyl moieties.

Proton Environment	Phthalic Anhydride (CDCl₃) δ (ppm)	Benzylamine (CDCl₃) δ (ppm)	N-benzylphthalimide (CDCl₃) δ (ppm)
Aromatic (Phthalimide Ring)	7.8-8.0 (m, 4H)	-	7.7-7.9 (m, 4H)
Aromatic (Benzyl Ring)	-	7.2-7.4 (m, 5H)	7.2-7.4 (m, 5H)
Methylene (-CH₂-)	-	3.8 (s, 2H)	4.8 (s, 2H)
Amine (-NH₂)	-	1.5 (s, broad, 2H)	-

Key Observations and Interpretation:

• Disappearance of the Amine Protons: The broad singlet corresponding to the -NH₂ protons of benzylamine (around 1.5 ppm) is absent in the N-benzylphthalimide spectrum, corroborating the FT-IR data.

• Downfield Shift of the Methylene Protons: The most significant change is the downfield shift of the methylene (-CH₂-) protons from approximately 3.8 ppm in benzylamine to 4.8 ppm in N-benzylphthalimide. This deshielding effect is due to the strong electron-withdrawing nature of the adjacent phthalimide group, which reduces the electron density around the methylene protons.

• Retention of Aromatic Signals: The multiplets corresponding to the aromatic protons of both the phthalimide and benzyl rings are present in the final product's spectrum, confirming the incorporation of both aromatic systems into the final structure. The integration of these signals (4H for the phthalimide ring and 5H for the benzyl ring) further validates the structure.

UV-Vis Spectroscopy: Probing the Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The conjugation and the presence of chromophores in the precursors and the product result in characteristic absorption bands.

Compound	Solvent	λmax (nm)
Phthalic Anhydride	Ethanol	~220, ~290
Benzylamine	Ethanol	~206, ~257
N-benzylphthalimide	Ethanol	~220, ~294

Key Observations and Interpretation:

• Chromophore Identification: Both phthalic anhydride and benzylamine contain aromatic rings, which are strong chromophores, leading to absorption in the UV region. Phthalic anhydride's extended conjugation with the anhydride group results in absorptions at approximately 220 nm and 290 nm. Benzylamine shows absorptions characteristic of a simple benzene ring.

• Product Spectrum: The UV-Vis spectrum of N-benzylphthalimide is dominated by the phthalimide chromophore. The absorption maxima are observed around 220 nm and 294 nm, which are characteristic of the phthalimide ring system.[7][8] The electronic transitions are primarily π → π* transitions within the aromatic system and the conjugated imide group. The overall spectrum resembles that of phthalic anhydride, indicating that the core electronic structure of the phthalimide moiety is the major contributor to the UV-Vis absorption of the final product.

Conclusion: A Symphony of Spectroscopic Evidence

The spectroscopic comparison of N-benzylphthalimide and its precursors, phthalic anhydride and benzylamine, provides a compelling narrative of chemical transformation. Each technique—FT-IR, ¹H NMR, and UV-Vis—offers a unique yet corroborative piece of evidence for the successful synthesis. The disappearance of the amine N-H signals, the shift in the carbonyl frequencies, the downfield shift of the methylene protons, and the retention of the aromatic signatures collectively and unequivocally confirm the formation of the N-benzylphthalimide structure. For researchers and professionals in drug development, a thorough understanding of these spectroscopic correlations is indispensable for reaction monitoring, quality control, and the confident elucidation of molecular structures.

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A Comparative Guide to the Biological Activity of (4-Methylphenyl)(phenyl)methanamine Hydrochloride and Its Analogs as Monoamine Transporter Ligands

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Methylphenyl)(phenyl)methanamine hydrochloride and its structural analogs represent a class of compounds with significant potential to modulate monoamine transporter activity. This guide provides a comparative analysis of their biological activity, focusing on their affinity for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). By examining the structure-activity relationships (SAR) of this chemical scaffold, we aim to provide researchers and drug development professionals with insights into the rational design of novel monoamine reuptake inhibitors. This document synthesizes available preclinical data, details the experimental methodologies for assessing biological activity, and discusses the implications of structural modifications on transporter affinity and selectivity.

Introduction: The Significance of Monoamine Transporter Modulation

Monoamine transporters (MATs), including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET), are integral membrane proteins that regulate neurotransmission by mediating the reuptake of their respective neurotransmitters from the synaptic cleft.[1] The modulation of these transporters is a cornerstone of treatment for numerous neuropsychiatric disorders, including depression, attention-deficit/hyperactivity disorder (ADHD), and substance use disorders.[2]

The diphenylmethanamine scaffold, characterized by two phenyl rings attached to a central methanamine core, has proven to be a versatile template for the development of MAT inhibitors. The parent compound of the series discussed herein, (4-Methylphenyl)(phenyl)methanamine, also known as 4-methylbenzhydrylamine, provides a foundational structure from which a diverse array of analogs can be synthesized to probe the binding pockets of the monoamine transporters. Understanding the structure-activity relationships (SAR) of this class of compounds is paramount for designing ligands with desired potency and selectivity profiles, which in turn can lead to therapeutics with improved efficacy and reduced side effects.

This guide will compare the biological activity of (4-Methylphenyl)(phenyl)methanamine hydrochloride with its analogs, focusing on how substitutions on the phenyl rings and modifications to the amine moiety influence their interaction with DAT, SERT, and NET.

The (4-Methylphenyl)(phenyl)methanamine Scaffold: A Platform for MAT Inhibition

The basic structure of (4-Methylphenyl)(phenyl)methanamine consists of a benzhydrylamine core with a methyl group at the para-position of one of the phenyl rings. This seemingly simple modification from the parent diphenylmethanamine can significantly influence its biological activity. The hydrochloride salt form enhances the compound's solubility and stability for experimental use.[3]

General Synthesis Approach

The synthesis of (4-Methylphenyl)(phenyl)methanamine and its analogs typically involves a reductive amination pathway. A common starting point is the corresponding benzophenone derivative.

This versatile synthetic route allows for the introduction of a wide variety of substituents on either phenyl ring by starting with appropriately substituted benzophenones. Furthermore, different amines can be used in the reductive amination step to explore N-substituted analogs.

Comparative Biological Activity at Monoamine Transporters

The primary mechanism of action for many diphenylmethanamine derivatives is the inhibition of monoamine reuptake by binding to DAT, SERT, and/or NET. The affinity and selectivity of these compounds are highly dependent on their structural features.

Structure-Activity Relationship (SAR) Analysis

A. Substitution on the Phenyl Rings:

• Position of Substitution: The location of substituents on the phenyl rings is a critical determinant of affinity and selectivity. For many MAT ligands, para-substitution is well-tolerated and can enhance affinity.[1]

• Nature of the Substituent:

  • Halogens (F, Cl, Br): The introduction of halogen atoms, particularly at the para-position, often increases affinity for the dopamine transporter. The general trend for DAT affinity with para-halogen substitution is often Br > Cl > F ≥ H.[1]

  • Methyl Group: The presence of a methyl group, as in the title compound, can influence binding. For instance, in some series of MAT inhibitors, 4,4'-dimethyl substitution on the diphenyl rings has been shown to decrease DAT affinity.[1]

  • Methoxy Group: The introduction of methoxy groups can have varied effects depending on their position, sometimes increasing affinity for SERT and NET.[4]

B. N-Substitution:

Modifications to the primary amine of the diphenylmethanamine core can significantly alter the pharmacological profile. N-alkylation can impact potency and selectivity, and in some related series, has been explored to modulate the compound's properties as either a reuptake inhibitor or a releasing agent.

Comparative Affinity Data of Representative Analogs

To illustrate the impact of structural modifications, the following table compiles hypothetical binding affinity data (Ki in nM) for a series of (4-Methylphenyl)(phenyl)methanamine analogs. This data is representative of trends observed in broader studies of diphenylmethanamine-type MAT inhibitors and serves as an illustrative comparison.

Compound	R1	R2	DAT (Ki, nM)	NET (Ki, nM)	SERT (Ki, nM)	DAT/SERT Selectivity Ratio
(4-Methylphenyl)(phenyl)methanamine	H	4-CH₃	[Data Not Available]	[Data Not Available]	[Data Not Available]	-
Diphenylmethanamine	H	H	~100-500	>1000	>1000	Low
(4-Chlorophenyl)(phenyl)methanamine	H	4-Cl	~50-200	~500-1000	>1000	Moderate
(4-Bromophenyl)(phenyl)methanamine	H	4-Br	~20-100	~400-800	>1000	Moderate-High
(4-Methoxyphenyl)(phenyl)methanamine	H	4-OCH₃	~200-800	~300-700	~500-1000	Low
Bis(4-methylphenyl)methanamine	4-CH₃	4-CH₃	~300-1000	>1000	>1000	Low

Note: The Ki values presented in this table are hypothetical and intended for illustrative purposes to demonstrate SAR trends. Actual values would need to be determined experimentally under consistent assay conditions.

Based on general SAR principles from related series, it is anticipated that (4-Methylphenyl)(phenyl)methanamine hydrochloride would exhibit some affinity for the dopamine transporter, with weaker interactions at SERT and NET. The introduction of a para-halogen on the unsubstituted phenyl ring would be expected to enhance DAT affinity.

Mechanism of Action: Reuptake Inhibition

The primary mechanism by which (4-Methylphenyl)(phenyl)methanamine and its analogs are thought to exert their effects is through competitive inhibition of monoamine reuptake. These compounds bind to the orthosteric (primary) binding site on the transporters, preventing the binding and subsequent translocation of the endogenous neurotransmitters.[1]

By blocking reuptake, these compounds lead to an accumulation of neurotransmitters in the synaptic cleft, thereby enhancing and prolonging their signaling. The specific behavioral and physiological effects of a given analog will depend on its relative affinity and selectivity for DAT, SERT, and NET.

Experimental Protocols for Assessing Biological Activity

To ensure the scientific integrity and reproducibility of the findings, standardized experimental protocols are crucial for evaluating the biological activity of these compounds.

Radioligand Binding Assays

Radioligand binding assays are a fundamental technique to determine the affinity of a compound for a specific transporter. These assays measure the ability of a test compound to displace a known radiolabeled ligand from the transporter.

Step-by-Step Protocol:

• Preparation of Synaptosomes or Cell Membranes:

  • Homogenize brain tissue (e.g., striatum for DAT, cortex for NET, brainstem for SERT) from rodents in an appropriate ice-cold buffer.

  • Alternatively, use cell lines stably expressing the human recombinant monoamine transporters (e.g., HEK293 cells).

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes containing the transporters.

  • Wash the pellets and resuspend in the assay buffer.

• Binding Assay:

  • In a multi-well plate, combine the membrane preparation, a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, or [³H]citalopram for SERT), and varying concentrations of the test compound.

  • Incubate the mixture at a specific temperature (e.g., room temperature or 4°C) for a defined period to allow binding to reach equilibrium.

  • To determine non-specific binding, a parallel set of experiments is conducted in the presence of a high concentration of a known potent inhibitor for the respective transporter.

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value (inhibitory constant) from the IC₅₀ value using the Cheng-Prusoff equation.

Synaptosomal Uptake Assays

Synaptosomal uptake assays measure the functional effect of a compound on the transporter's ability to uptake its neurotransmitter substrate.

Step-by-Step Protocol:

• Preparation of Synaptosomes:

  • Prepare synaptosomes from specific brain regions as described for the binding assays.

• Uptake Assay:

  • Pre-incubate the synaptosomes with varying concentrations of the test compound or vehicle.[5]

  • Initiate the uptake by adding a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin).[5]

  • Allow the uptake to proceed for a short, defined period at a physiological temperature (e.g., 37°C).[6]

  • Terminate the uptake by rapid filtration and washing with ice-cold buffer.

• Detection and Analysis:

  • Quantify the radioactivity retained by the synaptosomes using a liquid scintillation counter.

  • Determine the IC₅₀ value for the inhibition of neurotransmitter uptake.

Conclusion and Future Directions

The (4-Methylphenyl)(phenyl)methanamine scaffold serves as a valuable starting point for the design of novel monoamine transporter inhibitors. The available data on related compounds suggests that systematic modifications to this structure can lead to potent and selective ligands for DAT, SERT, and NET. Specifically, substitutions on the phenyl rings, particularly with halogens, and alterations to the amine group are key areas for exploration.

To fully elucidate the potential of this chemical class, future research should focus on:

• Systematic Synthesis and Screening: A comprehensive library of analogs should be synthesized and screened in parallel against DAT, SERT, and NET under standardized assay conditions to generate a robust and directly comparable dataset. This should include obtaining the binding affinity data for the parent compound, (4-Methylphenyl)(phenyl)methanamine hydrochloride.

• Chiral Separation and Evaluation: As the central carbon of the diphenylmethanamine core is a chiral center, the individual enantiomers of promising analogs should be separated and evaluated, as stereochemistry often plays a crucial role in biological activity.

• In Vivo Characterization: Lead compounds with desirable in vitro profiles should be advanced to in vivo studies to assess their pharmacokinetic properties, brain penetration, and behavioral effects in animal models of neuropsychiatric disorders.

By pursuing these avenues of research, the scientific community can further unlock the therapeutic potential of (4-Methylphenyl)(phenyl)methanamine analogs and contribute to the development of next-generation treatments for a range of neurological and psychiatric conditions.

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A Senior Application Scientist's Guide to the Structural Confirmation of Synthesized (4-Methylphenyl)(phenyl)methanamine hydrochloride

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison of analytical methodologies for the structural elucidation of (4-Methylphenyl)(phenyl)methanamine hydrochloride (C₁₄H₁₆ClN, Molar Mass: 233.73 g/mol )[1]. We will delve into the causality behind experimental choices, present expected data, and offer self-validating protocols to ensure the integrity of your findings.

The Synthetic Pathway: Reductive Amination and the Imperative for Structural Verification

A common and efficient route to secondary amines like (4-Methylphenyl)(phenyl)methanamine is the reductive amination of an aldehyde and a primary amine[2][3][4]. In this case, the reaction between benzaldehyde and p-toluidine forms an imine intermediate, which is subsequently reduced to the desired secondary amine[2]. The final product is then typically converted to its hydrochloride salt to improve its stability and handling properties.

However, this synthetic route is not without potential pitfalls. The formation of side products, such as unreacted starting materials or the over-alkylation to a tertiary amine, necessitates a robust analytical workflow to confirm the structure of the final product and ensure its purity[2][5].

A Multi-faceted Approach to Structural Confirmation

A combination of spectroscopic techniques is essential for the comprehensive structural confirmation of (4-Methylphenyl)(phenyl)methanamine hydrochloride. Each method provides a unique piece of the structural puzzle, and together they offer a self-validating system.

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A Senior Application Scientist's Guide to Ensuring Reproducibility and Robustness in Assays Involving (4-Methylphenyl)(phenyl)methanamine hydrochloride

For researchers, scientists, and drug development professionals, the reproducibility and robustness of in vitro assays are the cornerstones of reliable pharmacological data. This guide provides an in-depth technical comparison of methodologies for characterizing compounds such as (4-Methylphenyl)(phenyl)methanamine hydrochloride, a benzhydrylamine derivative with potential activity at monoamine transporters and other related targets. Given the widespread issue of irreproducibility in preclinical research, this document emphasizes self-validating protocols and explains the rationale behind experimental choices to ensure the generation of high-quality, dependable data.[1]

Introduction: The Imperative for Rigorous Assay Design

(4-Methylphenyl)(phenyl)methanamine hydrochloride's core structure, a benzhydrylamine moiety, is a well-established pharmacophore known to interact with monoamine transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[1][2] Dysregulation of these transporters is implicated in a range of neurological and psychiatric disorders, making them key targets for therapeutic development.[1][2] Consequently, the accurate and reproducible characterization of novel compounds targeting these transporters is of paramount importance.

This guide will focus on two primary assay types relevant to the pharmacological investigation of (4-Methylphenyl)(phenyl)methanamine hydrochloride: monoamine transporter uptake inhibition assays and monoamine oxidase (MAO) inhibition assays. We will explore common pitfalls that lead to a lack of reproducibility and provide detailed, robust protocols for comparison with well-characterized reference compounds.

Physicochemical Properties and Their Impact on Assay Performance

The physicochemical properties of a test compound can significantly influence its behavior in in vitro assays, often becoming a primary source of variability. For (4-Methylphenyl)(phenyl)methanamine hydrochloride, key properties to consider include its solubility, which can be affected by the pH and composition of the assay buffer. Poor solubility can lead to compound precipitation, resulting in inaccurate concentration determination and, consequently, unreliable IC50 values.[3]

Table 1: Physicochemical Properties of (4-Methylphenyl)(phenyl)methanamine hydrochloride

Property	Value	Source
Molecular Formula	C14H16ClN	PubChem
Molecular Weight	233.73 g/mol	PubChem[4]
XLogP3-AA	3.6	PubChem
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	2	PubChem[4]

To mitigate these effects, it is crucial to determine the aqueous solubility of the test compound under the specific assay conditions and to work within a concentration range that avoids precipitation.

Comparative Analysis of Monoamine Transporter Uptake Inhibition

A primary mechanism of action for benzhydrylamine derivatives is the inhibition of monoamine reuptake. A robust and reproducible method for quantifying this activity is the radiolabeled neurotransmitter uptake inhibition assay.

Experimental Workflow: Monoamine Transporter Uptake Inhibition Assay

Caption: Workflow for a robust monoamine transporter uptake inhibition assay.

Detailed Protocol: [³H]Dopamine Uptake Inhibition Assay in hDAT-HEK293 Cells

This protocol is designed to be self-validating by including appropriate controls and reference compounds.

Materials:

• hDAT-HEK293 cells (HEK293 cells stably expressing the human dopamine transporter)

• Poly-D-lysine coated 96-well plates

• Assay buffer: Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, pH 7.4) supplemented with 5 mM glucose and 100 µM ascorbic acid.

• [³H]Dopamine (specific activity ~60 Ci/mmol)

• (4-Methylphenyl)(phenyl)methanamine hydrochloride

• Reference compounds: Cocaine and GBR-12909 (potent and selective DAT inhibitors)

• Non-specific uptake control: 10 µM GBR-12909

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Cell Plating: Seed hDAT-HEK293 cells in poly-D-lysine coated 96-well plates at a density of 40,000-60,000 cells per well and incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare serial dilutions of (4-Methylphenyl)(phenyl)methanamine hydrochloride, cocaine, and GBR-12909 in assay buffer.

• Assay Initiation:

  • Wash the cell monolayer twice with 100 µL of pre-warmed assay buffer.

  • Add 50 µL of assay buffer containing the test or reference compound at various concentrations to the wells. For total uptake wells, add 50 µL of assay buffer alone. For non-specific uptake wells, add 50 µL of 10 µM GBR-12909.

  • Pre-incubate for 15 minutes at 37°C.

• Radioligand Addition: Add 50 µL of assay buffer containing [³H]dopamine to achieve a final concentration of 10 nM.

• Incubation: Incubate for 10 minutes at 37°C.

• Uptake Termination: Rapidly aspirate the contents of the wells and wash three times with 150 µL of ice-cold assay buffer.

• Cell Lysis and Scintillation Counting:

  • Add 50 µL of 1% SDS to each well to lyse the cells.

  • Add 150 µL of scintillation fluid to each well.

  • Seal the plate and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

  • Calculate the percentage inhibition for each concentration of the test compound.

  • Determine the IC50 value by non-linear regression analysis of the concentration-response curve.

Comparative Data and Interpretation

Table 2: Hypothetical Comparative Data for Dopamine Transporter Uptake Inhibition

Compound	IC50 (nM)	Hill Slope	Notes
(4-Methylphenyl)(phenyl)methanamine HCl	150 ± 25	1.1 ± 0.1	Moderate potency
Cocaine	250 ± 30	1.0 ± 0.1	Reference non-selective monoamine transporter inhibitor
GBR-12909	15 ± 5	1.2 ± 0.2	Potent and selective DAT inhibitor

Causality Behind Experimental Choices:

• Cell Line: Using a stable cell line expressing a single human transporter isoform ensures that the observed activity is specific to the target of interest.

• Reference Compounds: Including well-characterized inhibitors like cocaine and the more selective GBR-12909 provides a benchmark for the potency and potential selectivity of the test compound.

• Non-specific Uptake Control: The use of a high concentration of a potent inhibitor defines the background signal, allowing for accurate calculation of specific uptake.

Evaluation of Monoamine Oxidase (MAO) Inhibition

(4-Methylphenyl)(phenyl)methanamine hydrochloride may also interact with monoamine oxidases (MAO-A and MAO-B), enzymes responsible for the degradation of monoamine neurotransmitters. A robust fluorometric assay can be used to determine the inhibitory potential of the compound against these enzymes.

Experimental Workflow: MAO-Glo™ Assay

Caption: Workflow for a luminescence-based monoamine oxidase inhibition assay.

Detailed Protocol: MAO-Glo™ Assay for MAO-A and MAO-B Inhibition

Materials:

• MAO-Glo™ Assay Kit (Promega) containing MAO-A and MAO-B enzymes, a luciferin derivative substrate, and Luciferin Detection Reagent.

• White, opaque 96-well plates.

• (4-Methylphenyl)(phenyl)methanamine hydrochloride.

• Reference inhibitors: Clorgyline (selective for MAO-A) and Pargyline (selective for MAO-B).

• Luminometer.

Procedure:

• Compound Preparation: Prepare serial dilutions of (4-Methylphenyl)(phenyl)methanamine hydrochloride, clorgyline, and pargyline in the appropriate assay buffer provided in the kit.

• MAO Reaction:

  • In separate wells for MAO-A and MAO-B, add 12.5 µL of the respective MAO enzyme solution.

  • Add 5 µL of the test or reference compound dilutions. For control wells, add 5 µL of buffer.

  • Add 12.5 µL of the luciferin derivative substrate.

  • Incubate for 60 minutes at room temperature, protected from light.

• Luminescence Detection:

  • Add 25 µL of Luciferin Detection Reagent to each well.

  • Incubate for 20 minutes at room temperature.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage inhibition for each compound concentration relative to the control wells.

  • Determine the IC50 values for MAO-A and MAO-B inhibition using non-linear regression.

Comparative Data and Interpretation

Table 3: Hypothetical Comparative Data for MAO Inhibition

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity (B/A)
(4-Methylphenyl)(phenyl)methanamine HCl	5.2 ± 0.8	> 100	> 19
Clorgyline	0.008 ± 0.001	5.5 ± 0.7	687.5
Pargyline	1.5 ± 0.2	0.07 ± 0.01	0.05

Causality Behind Experimental Choices:

• Assay Principle: The MAO-Glo™ assay is a homogeneous, luminescence-based assay that is less prone to interference from colored or fluorescent compounds compared to absorbance or fluorescence-based methods. The coupled-enzyme system provides a highly sensitive and robust readout.

• Selective Inhibitors: Clorgyline and pargyline are well-established, highly selective inhibitors for MAO-A and MAO-B, respectively. Their inclusion is essential for validating the assay and providing a clear benchmark for the selectivity of the test compound.

Conclusion: A Framework for Robust and Reproducible Data

The reproducibility crisis in preclinical research underscores the need for a paradigm shift towards more rigorous and self-validating assay design. For a compound like (4-Methylphenyl)(phenyl)methanamine hydrochloride, with a chemical structure suggestive of interactions with monoamine transporters and related enzymes, a systematic and comparative approach to in vitro characterization is essential.

By employing stable, well-defined biological systems, including well-characterized reference compounds, and paying close attention to the physicochemical properties of the test article, researchers can significantly enhance the robustness and reproducibility of their findings. The detailed protocols and comparative frameworks provided in this guide are intended to serve as a valuable resource for scientists and drug development professionals, enabling them to generate high-quality, reliable data that can confidently drive forward our understanding of novel therapeutics.

References

• National Institutes of Health (NIH). (2014). Principles and Guidelines for Reporting Preclinical Research. [Link]

• Kristensen, A. S., et al. (2011). SLC6 neurotransmitter transporters: structure, function, and regulation. Pharmacological Reviews, 63(3), 585-640. [Link]

• PubChem. Compound Summary for CID 2734294, (4-Methylphenyl)(phenyl)methanamine hydrochloride. National Center for Biotechnology Information. [Link]

• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current Opinion in Chemical Biology, 7(3), 402-408. [Link]

• Pacholczyk, T., Blakely, R. D., & Amara, S. G. (1991). Expression cloning of a cocaine-and antidepressant-sensitive human noradrenaline transporter. Nature, 350(6316), 350-354. [Link]

• Gu, H., Wall, S. C., & Rudnick, G. (1994). Stable expression of biogenic amine transporters reveals differences in inhibitor sensitivity, kinetics, and ion dependence. Journal of Biological Chemistry, 269(10), 7124-7130. [Link]

• Weyermann, C., Lochmann, D., & Zimmer, A. (2005). A practical note on the use of cytotoxicity assays. International Journal of Pharmaceutics, 288(2), 369-376. [Link]

• Johnston, J. P. (1968). Some observations upon a new inhibitor of monoamine oxidase in brain tissue. Biochemical Pharmacology, 17(7), 1285-1297. [Link]

• Knoll, J., & Magyar, K. (1972). Some puzzling pharmacological effects of monoamine oxidase inhibitors. Advances in Biochemical Psychopharmacology, 5, 393-408. [Link]

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• 3. Overview of Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (4-Methylphenyl)(phenyl)methanamine hydrochloride

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a non-negotiable aspect of our work, underpinning the safety of our labs, our communities, and the environment. This guide provides a detailed, experience-driven framework for the proper disposal of (4-Methylphenyl)(phenyl)methanamine hydrochloride, moving beyond mere compliance to foster a culture of intrinsic safety and scientific integrity.

Hazard Assessment & Pre-Disposal Safety: The Foundation of Safe Handling

Before any disposal procedure begins, a thorough understanding of the compound's hazards is essential. While specific toxicological data for (4-Methylphenyl)(phenyl)methanamine hydrochloride may be limited, its chemical class—aromatic amine hydrochloride—provides a strong basis for hazard assessment. Similar compounds are known to be irritants and potentially harmful.[1][2][3] Therefore, treating this compound with a high degree of caution is the most prudent and scientifically sound approach.

The causality behind stringent PPE use is clear: we are creating a barrier to prevent the primary routes of exposure—inhalation, skin contact, and eye contact.[4]

Table 1: Mandatory Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye & Face	ANSI Z87.1-compliant safety glasses with side shields or tight-sealing goggles. A face shield is required when handling larger quantities or spill risks are high.	Protects against splashes and airborne dust, preventing serious eye irritation or damage.[1]
Hand	Chemically resistant gloves (e.g., Nitrile rubber).	Prevents skin contact, which can cause irritation or dermatitis with repeated exposure.[3]
Body	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Use only in a well-ventilated area, such as a certified chemical fume hood.	Prevents inhalation of dust or aerosols, which may cause respiratory tract irritation.[1][3]

The Core Principle: Regulatory-Compliant Waste Management

The ultimate destination of chemical waste is governed by a strict regulatory framework designed to protect human health and the environment. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) sets the standards for hazardous waste management.[5] All disposal procedures must adhere to federal, state, and local regulations.[6]

Your institution's Environmental Health & Safety (EHS) department is your primary resource for navigating these specific requirements. The cardinal rule is that no amount of (4-Methylphenyl)(phenyl)methanamine hydrochloride should be discharged into the environment , which includes sewer systems.[1][7][8] This is because such compounds can be harmful to aquatic life and disrupt wastewater treatment processes.

The first step in compliance is waste determination.[9] While this specific chemical may not be explicitly on an EPA "P" or "U" list of acute hazardous wastes unless it is a discarded commercial chemical product, its potential to cause irritation and harm upon exposure means it should be managed as a hazardous waste as a best practice.[10]

Disposal Decision Workflow

The following workflow provides a logical pathway for managing different forms of waste associated with (4-Methylphenyl)(phenyl)methanamine hydrochloride.

Sources

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Personal protective equipment for handling (4-Methylphenyl)(phenyl)methanamine hydrochloride

Executive Safety Summary

Immediate Action Required: Treat (4-Methylphenyl)(phenyl)methanamine hydrochloride as a Class III Irritant and potential Sensitizer . While acute toxicity data is often extrapolated from the benzhydrylamine scaffold, the lipophilic nature of the diaryl structure facilitates dermal absorption, while the hydrochloride salt moiety poses inhalation risks (mucous membrane irritation) in powder form.

Core Directive: Do not handle on open benchtops. All solid-phase manipulation requires a certified chemical fume hood or a HEPA-filtered balance enclosure.

Risk Assessment & Hazard Identification (Causality)

As a Senior Application Scientist, it is critical to understand why we select specific protection. The hazards of this compound are dictated by its structure-activity relationship (SAR):

• The Amine Functionality (H315, H319): Even as a hydrochloride salt, hydrolysis in physiological moisture (sweat, eye fluid) can liberate the free amine or create an acidic micro-environment, leading to chemical burns or severe dermatitis.

• The Diaryl Scaffold (Systemic Risk): The two aromatic rings (phenyl and p-tolyl) significantly increase lipophilicity (LogP > 3 estimated). This means that if the powder contacts skin, it will not merely sit on the surface; it will partition into the lipid bilayer, carrying the amine functionality into the dermis.

• Physical State (H335): As a hydrochloride salt, this material is prone to static charge accumulation. During weighing, "fly-away" particles are a primary vector for respiratory exposure.

PPE Selection Matrix

The following selection logic is based on permeation rates of carrier solvents and the physical state of the reagent.

Table 1: Personal Protective Equipment Specifications

Protection Zone	Component	Specification	Scientific Rationale
Dermal (Hands)	Primary Glove	Nitrile (0.11mm / 4 mil)	Provides excellent resistance to solid particulates.
Secondary Glove	Silver Shield / Laminate	Required only if dissolved in DCM or THF. Nitrile degrades rapidly (<5 min) in chlorinated solvents, exposing skin to the dissolved amine.
Respiratory	Primary Control	Fume Hood	Sash height < 18 inches. Face velocity 80–100 fpm.
Backup (Spill)	N95 or P100 Respirator	Use only if engineering controls fail (e.g., spill outside hood).
Ocular	Primary	Chemical Goggles	Safety glasses are insufficient for fine powders that can drift around side shields.
Body	Lab Coat	Poly-cotton (High neck)	Snap closures preferred over buttons for rapid removal during contamination.

Operational Protocols: Step-by-Step

A. The "Static-Free" Weighing Protocol

Objective: Eliminate H335 (Respiratory Irritation) risk caused by electrostatic particle dispersal.

• Environment Prep: Verify fume hood flow. Place an ionizing bar or antistatic gun inside the hood if available.

• Equilibration: Bring the reagent container into the hood. Wipe the exterior with a damp paper towel (water/ethanol) to discharge exterior static.

• Transfer:

  • Use a disposable antistatic weighing boat .

  • Do not use a metal spatula if the humidity is low (<30%); spark risk is low, but particle scattering is high. Use a PTFE-coated spatula.

• Self-Validation: Shine a flashlight parallel to the balance surface. If you see floating dust motes, your transfer technique is too aggressive, or the sash is too high (turbulence).

B. Solubilization & Reaction Setup

Objective: Prevent exothermic runaway and solvent-mediated absorption.

• Solvent Choice: This salt is likely soluble in methanol, DMSO, or DMF. It may require free-basing (addition of TEA/DIPEA) to dissolve in non-polar solvents like DCM.

• Addition Order: Always add the solid to the solvent , not solvent to solid. This prevents the formation of a "gummy" clump that traps heat and solvent, which can splatter upon agitation.

• Vessel: Use a round-bottom flask with a clamped neck. Avoid open beakers which maximize evaporation surface area.

Decision & Workflow Visualizations

Diagram 1: PPE Decision Logic (Solid vs. Solution)

Caption: Logic flow for selecting glove type based on the carrier solvent and physical state.

Diagram 2: Emergency Decontamination Workflow

Caption: Immediate response steps for dermal or ocular exposure, prioritizing dilution.

Waste Disposal Strategy

Cradle-to-Grave Responsibility: Never dispose of amine salts in the sink. The nitrogen content contributes to eutrophication, and the aryl groups are persistent environmental pollutants.

• Solid Waste: Collect in a dedicated container labeled "Hazardous Waste: Solid Organic Amines."

• Liquid Waste:

  • Halogenated: If dissolved in DCM/Chloroform.

  • Non-Halogenated: If dissolved in MeOH/DMSO/DMF.

• Quenching (Optional): If you have a highly reactive free-base residue, treat with dilute HCl to convert it back to the stable salt form before disposal.

References

• PubChem. (2025).[1] (4-Methylphenyl)(phenyl)methanamine hydrochloride | C14H16ClN.[1] National Library of Medicine. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). [Link]

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• 1. (4-Methylphenyl)(phenyl)methanamine hydrochloride | C14H16ClN | CID 2734294 - PubChem [pubchem.ncbi.nlm.nih.gov]